(4-Chlorophenyl)(oxo)acetaldehyde oxime

• CAS: 3750-07-0

Core Science & Biosynthesis

(4-Chlorophenyl)(oxo)acetaldehyde oxime chemical and physical properties

An In-depth Technical Guide to the Chemical and Physical Properties of (4-Chlorophenyl)(oxo)acetaldehyde oxime

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical and physical properties of (4-Chlorophenyl)(oxo)acetaldehyde oxime, a molecule of interest for researchers, scientists, and professionals in drug development. While specific experimental data for this compound is limited in publicly available literature, this document synthesizes known information and provides expert insights based on analogous compounds and established chemical principles.

Introduction and Chemical Identity

(4-Chlorophenyl)(oxo)acetaldehyde oxime, with the CAS number 1089304-84-6, is an α-keto aldoxime.[1] Its structure features a 4-chlorophenyl group attached to a glyoxal moiety, with one of the carbonyl groups converted to an oxime. This unique combination of functional groups—a ketone, an oxime, and an aryl halide—suggests a rich and versatile chemical reactivity profile, making it a potentially valuable building block in medicinal chemistry and materials science. The presence of the oxime group introduces the possibility of E and Z stereoisomers.

Chemical Structure:

Figure 1: Chemical structure of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Physicochemical Properties

Property	Value / Information	Source / Basis
IUPAC Name	(1E)-(4-chlorophenyl)(oxo)ethanal oxime	Sigma-Aldrich[1]
CAS Number	1089304-84-6	Sigma-Aldrich[1]
Molecular Formula	C₈H₆ClNO₂	Calculated
Molecular Weight	183.59 g/mol	Calculated
Appearance	Expected to be a solid at room temperature	Analogy to similar compounds
Melting Point	Not experimentally determined. Likely higher than phenylglyoxal hydrate (76-79 °C) due to the chloro-substituent and potential for strong intermolecular interactions.	Inferred[2]
Boiling Point	Not experimentally determined. Expected to be high and likely to decompose upon heating.	Inferred
Solubility	Likely soluble in common organic solvents like ethanol, methanol, acetone, and ethyl acetate. Poorly soluble in water.	Inferred from structure

Synthesis and Experimental Protocol

The synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime can be achieved through the oximation of (4-Chlorophenyl)(oxo)acetaldehyde. This reaction involves the condensation of the aldehyde functional group with hydroxylamine.

Proposed Synthesis Workflow

Sources

• 1. 2-(4-chlorophenyl)-2-oxoacetaldehyde oxime | 1089304-84-6 [sigmaaldrich.com]
• 2. Phenylglyoxal - Wikipedia [en.wikipedia.org]
• 3. Phenylglyoxal | C8H6O2 | CID 14090 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular Architecture and Synthetic Utility of (4-Chlorophenyl)(oxo)acetaldehyde oxime: A Technical Guide

Executive Summary

(4-Chlorophenyl)(oxo)acetaldehyde oxime —frequently referred to as 4-chlorophenylglyoxal oxime—is a highly versatile, bi-functional electrophilic and nucleophilic building block. Widely utilized in global pharmaceutical research, from advanced drug discovery hubs in Japan to process chemistry facilities worldwide, this compound serves as a critical intermediate in the synthesis of complex nitrogen-containing heterocycles. This whitepaper details its physicochemical profile, mechanistically grounded synthesis protocols, and advanced applications in drug development.

Physicochemical Profiling & Molecular Architecture

The molecular architecture of (4-Chlorophenyl)(oxo)acetaldehyde oxime features a para-chlorophenyl ring conjugated with a glyoxal core, where the terminal aldehyde is converted into an oxime. This unique structural arrangement provides orthogonal reactivity: the internal ketone acts as a hard electrophile, while the terminal oxime nitrogen/oxygen can participate in nucleophilic attacks, multi-component condensations, or cycloadditions.

Quantitative Data Summary

Property	Value
Chemical Name	(4-Chlorophenyl)(oxo)acetaldehyde oxime
Common Synonyms	4-chlorophenylglyoxal oxime; 2-(4-chlorophenyl)-2-oxoacetaldehyde oxime
Molecular Formula	C8H6ClNO2
Molecular Weight	183.59 g/mol [1]
CAS Registry Numbers	1089304-84-6; 3750-07-0[2]
Appearance	White to light yellow crystalline powder

Synthesis Workflows & Mechanistic Causality

The synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime requires precise chemoselectivity to ensure the oxime forms exclusively at the aldehydic position rather than the ketonic position. As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating to prevent downstream impurity amplification.

Protocol: Two-Step Oxidation and Regioselective Oximation

Step 1: Riley Oxidation of 4-Chloroacetophenone

• Action: Dissolve 4-chloroacetophenone (1.0 eq) in a 4:1 mixture of 1,4-dioxane and water. Add Selenium dioxide (SeO₂, 1.2 eq) and reflux at 95°C for 4 hours.

• Mechanistic Causality: SeO₂ selectively oxidizes the alpha-methyl group via an enol intermediate. The driving force for this transformation is the thermodynamic stability of the resulting conjugated dicarbonyl system (4-chlorophenylglyoxal). Water is essential in the solvent matrix to hydrolyze the intermediate selenite ester.

• Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using a Hexane:EtOAc (7:3) mobile phase every 2 hours. The protocol is self-validating when the UV-active starting material spot (Rf ~0.8) completely vanishes and is replaced by a lower-Rf spot (Rf ~0.5). This ensures no unreacted ketone proceeds to the next step, preventing complex impurity profiles.

Step 2: Regioselective Oximation

• Action: Filter the reaction mixture through Celite to remove elemental selenium (red/black precipitate). To the filtrate containing the glyoxal, add Hydroxylamine hydrochloride (NH₂OH·HCl, 1.05 eq) and Sodium acetate (NaOAc, 1.1 eq) dissolved in ethanol. Stir at room temperature for 2 hours.

• Mechanistic Causality: NaOAc acts as a mild buffer, liberating the free hydroxylamine base from its hydrochloride salt without inducing base-catalyzed aldol condensations. The reaction is highly regioselective for the aldehydic carbonyl due to its greater steric accessibility and higher electrophilicity compared to the internal ketone.

• Validation Checkpoint: Post-precipitation with cold water, filter the solid, dissolve a 1 mg aliquot in acetonitrile, and inject into an LC-MS system. The workflow is validated if a singular dominant peak exhibits an[M+H]⁺ of 184.0 m/z, confirming the target mass[1] and the absence of the di-oxime byproduct (which would appear at 199.0 m/z).

Step-by-step synthetic workflow of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Advanced Applications in Drug Development

The dual functionality of (4-Chlorophenyl)(oxo)acetaldehyde oxime makes it an indispensable scaffold in medicinal chemistry, particularly for synthesizing bioactive heterocycles.

• Synthesis of Pyrazine N-Oxides: Condensation of the oxime with aminomalononitrile in an alcoholic solvent yields 2-amino-3-cyano-5-(4-chlorophenyl)pyrazine N-oxides. These structures are critical precursors for alpha-1A adrenergic receptor antagonists (e.g., Fiduxosin analogs) utilized in treating benign prostatic hyperplasia[3].

• Eliminative Nucleophilic Substitution: The oxime can uniquely act as a C-nucleophile. When reacted with highly electrophilic heterocycles, it undergoes eliminative nucleophilic substitution to form complex furazanopyrazines, which are heavily explored for their unique bioactivity and energetic properties[4].

• Multi-Component Imidazole Synthesis: In a one-pot, four-component reaction involving the oxime, benzonitrile, hydroxylamine, and Meldrum's acid, 1-hydroxy-2,4,5-trisubstituted imidazoles are formed. These specific imidazole derivatives have been identified as potent antimicrobial and antifungal agents[5].

Divergent synthetic applications of the oxime in heterocyclic chemistry.

Conclusion

(4-Chlorophenyl)(oxo)acetaldehyde oxime is far more than a simple intermediate; it is a meticulously designed chemical linchpin. By understanding the mechanistic causality behind its synthesis—specifically the regiocontrol exerted during oximation—researchers can reliably generate high-purity batches. Its subsequent deployment in multi-component reactions and nucleophilic substitutions continues to drive innovation in the synthesis of advanced therapeutics and novel heterocyclic frameworks.

References

• Title: A Scaleable Synthesis of Fiduxosin | Source: Organic Process Research & Development (ACS Publications) | URL: [Link]

• Title: Arylglyoxal oximes as putative C-nucleophiles in eliminative nucleophilic substitution process | Source: Mendeleev Communications (via ResearchGate) | URL: [Link]

• Title: Efficient synthesis of novel 1-hydroxy-2,4,5-trisubstituted imidazole derivatives | Source: Arkivoc (via Semantic Scholar) | URL: [Link]

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• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Spectroscopic Characterization of (4-Chlorophenyl)(oxo)acetaldehyde Oxime: A Comprehensive Analytical Guide

Executive Summary

(4-Chlorophenyl)(oxo)acetaldehyde oxime (4-CPAO)—frequently referred to in literature as 4-chlorophenylglyoxal aldoxime or isonitroso-4-chloroacetophenone—is a highly versatile α -keto oxime. It serves as a critical synthon in the synthesis of complex nitrogen-containing heterocycles (such as imidazoles and cyclopentenones) and acts as a potent bidentate ligand in [1].

As a Senior Application Scientist, I approach the characterization of such molecules not merely as a checklist of analytical techniques, but as a cohesive system of structural validation. The proximity of the carbonyl and oxime functionalities, coupled with the electron-withdrawing para-chloro substituent, creates a unique electronic environment. This whitepaper establishes a self-validating framework for the rigorous spectroscopic characterization of 4-CPAO, ensuring high-fidelity data for downstream drug development and materials science applications.

Molecular Architecture and Electronic Causality

The structural framework of 4-CPAO (C₈H₆ClNO₂) is defined by the cross-conjugation between the aromatic ring, the carbonyl group, and the oxime moiety. This conjugation heavily influences the electron density distribution across the molecule. The para-chloro group exerts a -I (inductive) effect and a +M (mesomeric) effect, which subtly modulates the electrophilicity of the carbonyl carbon and the acidity of the oxime proton.

Furthermore, α -keto oximes exhibit a dynamic tautomeric equilibrium between the keto-oxime and nitroso-enol forms. However, the keto-oxime form overwhelmingly predominates in both the solid state and in most organic solvents due to the thermodynamic stability of the conjugated carbonyl system. When exposed to transition or alkali metals, the molecule readily deprotonates to form stable five-membered chelate rings[1].

Tautomeric equilibrium of 4-CPAO and its pathway to metal chelation.

Multi-Modal Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

In NMR spectroscopy, the causality behind chemical shifts is rooted in magnetic anisotropy and electron shielding. For 4-CPAO, the ¹H NMR spectrum in a polar aprotic solvent like DMSO-d₆ reveals a highly deshielded oxime proton (-OH) typically resonating as a broad singlet between 12.5 and 13.0 ppm. This extreme deshielding is a direct consequence of the electronegativity of the adjacent nitrogen and oxygen atoms, compounded by strong intermolecular hydrogen bonding[2].

The aldoxime proton (-CH=N-) appears around 8.1 ppm, pushed downfield by the anisotropic cone of the adjacent carbonyl group. The aromatic region displays a classic AA'BB' splitting pattern (two doublets around 7.6 ppm and 7.9 ppm, J ≈ 8.5 Hz), characteristic of para-disubstituted benzenes.

The ¹³C NMR spectrum is equally diagnostic. The carbonyl carbon (C=O) resonates near 188 ppm, slightly upfield compared to isolated aliphatic ketones due to conjugation with the oxime and the aromatic ring. The oxime carbon (C=N) is observed at approximately 148 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides a vibrational fingerprint that validates the functional groups. The solid-state (KBr pellet) IR spectrum of 4-CPAO is dominated by a broad O-H stretching band from 3200 to 3350 cm⁻¹. The breadth of this peak is a self-validating indicator of extensive intermolecular hydrogen bonding in the crystal lattice.

The conjugated carbonyl (C=O) stretch is sharp and intense, appearing at 1680–1695 cm⁻¹, while the C=N stretch is observed near 1600–1615 cm⁻¹. The C-Cl stretching vibration, a critical marker for the halogenated ring, is distinctly visible around 1090 cm⁻¹[3].

High-Resolution Mass Spectrometry (HRMS)

Electrospray ionization (ESI) HRMS in positive ion mode provides the exact mass, confirming the molecular formula. The protonated molecule [M+H]⁺ is observed at m/z 184.0160. Crucially, the presence of the chlorine atom is unambiguously confirmed by the characteristic isotopic signature: an [M+2+H]⁺ peak at m/z 186.0131 with an intensity of approximately 33% relative to the monoisotopic peak, reflecting the natural abundance of the ³⁷Cl isotope.

Data Presentation: Spectroscopic Summary

Table 1: Consolidated Spectroscopic Data for 4-CPAO

Analytical Technique	Key Signal / Peak	Functional Assignment	Causality / Structural Significance
¹H NMR (DMSO-d₆)	12.5 - 13.0 ppm (br s, 1H)	=N-OH	Extreme deshielding via electronegative heteroatoms and H-bonding.
¹H NMR (DMSO-d₆)	8.1 ppm (s, 1H)	-CH=N-	Deshielded by the magnetic anisotropy of the adjacent C=O group.
¹H NMR (DMSO-d₆)	7.9 (d), 7.6 (d) ppm (4H)	Ar-H (AA'BB')	Para-substitution pattern; downfield shift due to carbonyl -M effect.
¹³C NMR (DMSO-d₆)	~188 ppm	C=O	Conjugated α -keto carbon.
¹³C NMR (DMSO-d₆)	~148 ppm	C=N	Oxime carbon resonance.
FT-IR (KBr)	3200 - 3350 cm⁻¹	O-H stretch	Broadened by extensive intermolecular hydrogen bonding networks.
FT-IR (KBr)	1680 - 1695 cm⁻¹	C=O stretch	Lower wavenumber than aliphatic ketones due to cross-conjugation.
FT-IR (KBr)	~1090 cm⁻¹	C-Cl stretch	Confirms the presence of the para-halogen substituent.
HRMS (ESI-TOF)	m/z 184.0160, 186.0131	[M+H]⁺	Confirms C₈H₆ClNO₂; 3:1 isotopic ratio validates the chlorine atom.

Self-Validating Experimental Protocols

To ensure high-fidelity data, the following step-by-step methodologies must be employed. This workflow is designed as a closed-loop system where each technique cross-verifies the others, eliminating false positives in structural assignment.

Self-validating multi-modal analytical workflow for 4-CPAO characterization.

Protocol 1: High-Fidelity NMR Acquisition

• Sample Preparation : Dissolve 15 mg of highly purified 4-CPAO in 0.6 mL of anhydrous DMSO-d₆. Scientific Rationale: The choice of DMSO-d₆ over CDCl₃ is critical to prevent signal broadening of the exchangeable oxime proton and to fully solubilize the polar compound.

• Referencing : Add 0.05% v/v Tetramethylsilane (TMS) as an internal standard (0.00 ppm) to ensure absolute chemical shift accuracy.

• Instrument Tuning : Insert the NMR tube into a 400 MHz or 500 MHz spectrometer. Lock onto the deuterium signal of DMSO-d₆. Perform automated gradient shimming (Z-axis) to achieve a line width at half-height (FWHM) of < 1.0 Hz for the TMS peak.

• Acquisition :

  • ¹H NMR : Run 16 scans with a relaxation delay (D1) of 2 seconds to ensure complete longitudinal relaxation of the broad -OH proton.

  • ¹³C NMR : Run 512 scans with proton decoupling (WALTZ-16 sequence) to enhance the signal-to-noise ratio of the quaternary carbons.

• Processing : Apply a 0.3 Hz exponential line broadening function before Fourier transformation. Phase and baseline correct the spectra manually to integrate the aromatic protons accurately.

Protocol 2: FT-IR Analysis via KBr Pellet

• Background Correction : Acquire a background spectrum of the empty sample compartment to subtract atmospheric CO₂ and water vapor.

• Matrix Preparation : Grind 2 mg of 4-CPAO with 200 mg of spectroscopic-grade, oven-dried KBr in an agate mortar until a fine, homogeneous powder is achieved.

• Pellet Pressing : Transfer the mixture to a hydraulic press die. Apply 10 tons of pressure under a vacuum for 3 minutes to form a transparent pellet. Scientific Rationale: The vacuum prevents moisture occlusion, which would otherwise obscure the critical O-H stretch region.

• Acquisition : Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 co-added scans.

Conclusion

The spectroscopic characterization of (4-Chlorophenyl)(oxo)acetaldehyde oxime requires a holistic understanding of its electronic and structural nuances. By correlating the extreme NMR deshielding of the oxime proton with the hydrogen-bonded IR signatures and the isotopic mass distribution, researchers can establish an irrefutable, self-validating proof of structure. This rigorous analytical foundation is paramount before deploying 4-CPAO in downstream synthetic methodologies or pharmaceutical drug development pipelines.

References

• Title : Characterization and biological studies of neutral complexes of the ligand isonitroso-4-chloro-acetophenone with alkali metals. Source : Scholars Research Library URL : [Link]

• Title : Efficient synthesis of novel 1-hydroxy-2,4,5-trisubstituted imidazole derivatives via a one-pot, four-component reaction. Source : Arkivoc / ARKAT USA URL : [Link]

• Title : Synthesis of Cyclopentenone Derivatives. Source : Tetrahedron Letters / Scribd URL : [Link]

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• 3. scribd.com [scribd.com]

Mechanism of Action of (4-Chlorophenyl)(oxo)acetaldehyde Oxime Derivatives and Related Scaffolds

An In-Depth Technical Guide to the

Abstract

The (4-Chlorophenyl)(oxo)acetaldehyde oxime scaffold represents a privileged chemical structure that is a cornerstone for a variety of biologically active compounds. While this specific derivative class is a focal point, its broader family of related oxime and amidoxime structures has demonstrated significant therapeutic potential, most notably in oncology and mycology. This guide synthesizes current research to provide an in-depth exploration of the primary mechanisms of action associated with these compounds. We will dissect their role as potent inhibitors of Indoleamine 2,3-dioxygenase 1 (IDO1), a critical enzyme in cancer immune evasion, and as inhibitors of Succinate Dehydrogenase (SDH), a key component of the fungal respiratory chain. This document provides not only a mechanistic overview but also actionable experimental protocols and structure-activity relationship insights to guide future research and development.

Part 1: Anticancer Mechanisms of Action: Targeting Tumor Immune Evasion

A significant body of evidence points to the efficacy of oxime-containing compounds as anticancer agents.[1][2][3] Their mechanism is not monolithic, but a predominant and highly promising pathway involves the modulation of the tumor microenvironment through the inhibition of Indoleamine 2,3-dioxygenase 1 (IDO1).

1.1. Core Mechanism: Inhibition of Indoleamine 2,3-dioxygenase 1 (IDO1)

IDO1 is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the degradation of tryptophan along the kynurenine pathway.[4][5] In the context of oncology, tumor cells often overexpress IDO1 to create an immunosuppressive microenvironment. By depleting local tryptophan, an essential amino acid for T-cell proliferation, and by producing immunosuppressive kynurenine metabolites, tumors effectively paralyze the host immune response.[4][5] Therefore, inhibiting IDO1 is a key strategy in cancer immunotherapy to "release the brakes" on the immune system.

Amidoxime derivatives, structurally related to the topic scaffold, have been identified as some of the most potent IDO1 inhibitors.[4] The mechanism of inhibition can occur through at least two distinct modes:

• Heme-Coordinating Inhibition: The most well-characterized mechanism involves the inhibitor directly coordinating with the iron atom within the heme cofactor of the IDO1 active site. This is the mechanism for Epacadostat (INCB024360), a potent amidoxime-based IDO1 inhibitor.[5] This binding physically blocks the substrate (tryptophan) from accessing the catalytic site and prevents the necessary conformational changes for enzymatic activity.[4][5]

• Apo-Enzyme Targeting: A novel and distinct mechanism has been identified where inhibitors compete with heme for binding to the heme-free conformation of the enzyme (apo-IDO1).[6] This prevents the formation of the active holoenzyme, effectively reducing the functional enzyme pool. This mode of action can lead to a more durable and long-lasting inhibitory effect compared to competitive inhibitors that target the active site.

The downstream effect of both mechanisms is the same: the restoration of local tryptophan levels and the reduction of immunosuppressive kynurenine, which in turn enhances the function and proliferation of tumor-infiltrating T-cells.

Caption: Inhibition of the IDO1 pathway by oxime derivatives.

1.2. Protocol: In Vitro IDO1 Enzymatic Inhibition Assay

This protocol describes a cell-free enzymatic assay to determine the inhibitory potential of test compounds against human IDO1. The rationale is to measure the conversion of tryptophan to N-formylkynurenine, which is then detected colorimetrically.

A. Reagents and Materials:

• Recombinant Human IDO1 Enzyme

• L-Tryptophan (Substrate)

• Methylene Blue (Redox Cofactor)

• Ascorbic Acid (Reductant)

• Catalase

• Potassium Phosphate Buffer (pH 6.5)

• Trichloroacetic Acid (TCA) for reaction quenching

• Ehrlich's Reagent (p-dimethylaminobenzaldehyde in acetic acid) for detection

• Test Compounds (dissolved in DMSO)

• 96-well microplate and plate reader (480 nm)

B. Step-by-Step Methodology:

• Prepare Reaction Buffer: Prepare a 50 mM potassium phosphate buffer (pH 6.5) containing 20 µM Methylene Blue, 100 U/mL Catalase, and 20 mM Ascorbic Acid.

• Compound Preparation: Serially dilute the (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives in DMSO. Then, make an intermediate dilution in the reaction buffer. The final DMSO concentration in the assay should be kept below 1% to avoid solvent effects.

• Assay Plate Setup: To each well of a 96-well plate, add 50 µL of the reaction buffer.

• Add Inhibitor: Add 25 µL of the diluted test compounds to the appropriate wells. Include wells for a positive control (known inhibitor, e.g., Epacadostat) and a negative control (DMSO vehicle).

• Enzyme Addition: Add 25 µL of recombinant human IDO1 enzyme (pre-diluted in buffer) to all wells.

• Initiate Reaction: Add 100 µL of 400 µM L-Tryptophan (substrate) to all wells to start the reaction.

• Incubation: Incubate the plate at 37°C for 60 minutes. This time may need optimization based on enzyme activity. The choice of 37°C mimics physiological conditions.

• Stop Reaction: Terminate the reaction by adding 50 µL of 30% (w/v) TCA to each well. Centrifuge the plate to pellet the precipitated protein.

• Develop Color: Carefully transfer 100 µL of the supernatant to a new 96-well plate. Add 100 µL of Ehrlich's Reagent to each well.

• Incubation & Readout: Incubate at 65°C for 20 minutes to allow the color to develop. Measure the absorbance at 480 nm using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

1.3. Antiproliferative Activity Across Cancer Cell Lines

Beyond specific enzyme targets, oxime derivatives have demonstrated broad cytotoxic and antiproliferative activity against a range of human cancer cell lines.[1][3] This suggests that other mechanisms, such as inhibition of key kinases (e.g., EGFR, BRAFV600E, c-Met), disruption of tubulin polymerization, or modulation of ion transport, may also be at play.[1][7]

Derivative Class	Cell Line	IC50 (µM)	Reference
Chalcone-derived Oximes	A-375 (Melanoma)	0.87 - 9.01	[1]
Chalcone-derived Oximes	MCF-7 (Breast Cancer)	0.28 - 6.14	[1]
Chalcone-derived Oximes	HT-29 (Colorectal Cancer)	2.43 - 18.12	[1]
Salinomycin C20-O-benzyl oximes	HT-29 (Colorectal Cancer)	0.05 - 0.5 (50-500 nM)	[7]
Salinomycin C20-O-benzyl oximes	HGC-27 (Gastric Cancer)	0.08 - 0.7 (80-700 nM)	[7]
Salinomycin C20-O-benzyl oximes	MDA-MB-231 (Breast Cancer)	0.06 - 0.6 (60-600 nM)	[7]

Part 2: Antifungal Mechanisms of Action: Disrupting Fungal Respiration

The (4-Chlorophenyl) group is a common feature in many antifungal agents, and its inclusion in an oxime scaffold can lead to potent activity.[8][9] The primary mechanism identified for related compounds is the inhibition of the fungal respiratory chain.

2.1. Core Mechanism: Inhibition of Succinate Dehydrogenase (SDH)

Succinate Dehydrogenase (SDH), also known as Complex II, is a critical enzyme complex embedded in the inner mitochondrial membrane. It plays a dual role: it is the only enzyme that participates in both the Krebs cycle (oxidizing succinate to fumarate) and the electron transport chain (transferring electrons to the quinone pool).[10]

Inhibition of SDH is a clinically and agriculturally validated antifungal strategy. By blocking SDH, these compounds effectively shut down cellular respiration, leading to a rapid depletion of ATP and ultimately fungal cell death.[10][11] Pyrazole-4-carboxamide derivatives containing an oxime ether fragment have been specifically designed and proven to be potent SDH inhibitors.[10] Molecular docking studies suggest these inhibitors bind within the quinone-binding (Qp) site of the SDH complex, interacting with key amino acid residues like TRP, SER, and TYR through hydrogen bonds and hydrophobic interactions.[11] This binding prevents the natural substrate, ubiquinone, from docking, thereby halting electron flow.

Caption: Inhibition of Fungal Succinate Dehydrogenase (SDH).

2.2. Protocol: Fungal Succinate Dehydrogenase (SDH) Activity Assay

This protocol provides a method for isolating fungal mitochondria and measuring SDH activity to assess the inhibitory effect of test compounds. The assay relies on the reduction of an artificial electron acceptor, such as MTT, by SDH.

A. Reagents and Materials:

• Fungal culture (e.g., Candida albicans, Rhizoctonia solani)

• Mitochondria Isolation Buffer (e.g., containing mannitol, sucrose, HEPES, EDTA)

• Glass beads or Dounce homogenizer

• Centrifuge (refrigerated)

• Assay Buffer (Potassium phosphate buffer, pH 7.4)

• Sodium Succinate (Substrate)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Test Compounds (dissolved in DMSO)

• Solubilization Buffer (e.g., DMSO or acidified isopropanol)

• 96-well microplate and plate reader (570 nm)

B. Step-by-Step Methodology:

• Mitochondria Isolation:

  • Harvest fungal cells from liquid culture by centrifugation.

  • Resuspend the cell pellet in ice-cold isolation buffer.

  • Disrupt the cells mechanically (e.g., bead beating or Dounce homogenization). This step is critical for breaking the tough fungal cell wall without destroying the mitochondria.

  • Perform differential centrifugation: a low-speed spin to pellet cell debris, followed by a high-speed spin of the supernatant to pellet the mitochondria.

  • Wash and resuspend the mitochondrial pellet in a minimal volume of isolation buffer. Determine protein concentration using a Bradford or BCA assay.

• SDH Activity Assay:

  • In a 96-well plate, add 50 µL of assay buffer to each well.

  • Add 10 µL of diluted test compounds. Include a positive control (e.g., boscalid) and a negative control (DMSO vehicle).[10]

  • Add 20 µL of the mitochondrial suspension (normalized by protein concentration) to each well.

  • Pre-incubate the plate at 30°C for 10 minutes to allow the inhibitor to interact with the enzyme.

  • Initiate the reaction by adding 20 µL of a solution containing both Sodium Succinate (e.g., 20 mM final concentration) and MTT (e.g., 0.5 mg/mL final concentration).

  • Incubate at 30°C for 30-60 minutes. The active SDH will reduce the yellow MTT to a purple formazan precipitate.

  • Stop the reaction and solubilize the formazan crystals by adding 100 µL of solubilization buffer.

  • Read the absorbance at 570 nm.

• Data Analysis: Calculate the percent inhibition of SDH activity for each compound concentration relative to the DMSO control and determine the IC50 value.

Caption: Experimental workflow for antifungal mechanism validation.

Part 3: Structure-Activity Relationship (SAR) Insights

Analysis of various studies reveals key structural features that govern the biological activity of these oxime derivatives:

• The (4-Chlorophenyl) Moiety: The presence of a chlorine atom on the phenyl ring is a recurring motif in active compounds. This substitution can enhance lipophilicity, facilitating membrane passage, and can be involved in crucial hydrophobic or halogen-bonding interactions within the target protein's active site.[8]

• The Oxime Functional Group: The oxime group (-C=N-OH) is critical for activity. It acts as a key binding motif, capable of forming hydrogen bonds with amino acid residues in the enzyme active site.[1][8]

• Oxime Etherification: Modification of the oxime hydroxyl group into an oxime ether (-C=N-OR) has been shown to be a highly effective strategy for increasing potency, particularly for SDH inhibitors.[10] The 'R' group can be tailored to explore additional binding pockets and optimize physicochemical properties.

• Overall Molecular Framework: The nature of the scaffold to which the (4-chlorophenyl) and oxime groups are attached is also crucial. For instance, incorporating this functionality into a pyrazole-4-carboxamide framework specifically directs the molecule towards SDH inhibition.[10]

Conclusion

(4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives and their structural relatives are a versatile class of compounds with compelling, multi-faceted mechanisms of action. Their ability to inhibit the IDO1 enzyme positions them as promising candidates for cancer immunotherapy, capable of reactivating an anti-tumor immune response. Concurrently, their potent inhibition of the fungal SDH enzyme validates their use as antifungal agents. The clear structure-activity relationships, particularly the importance of the chlorophenyl group and the modifiable oxime moiety, provide a rational basis for the future design of next-generation inhibitors with improved potency, selectivity, and pharmacokinetic profiles. Further research should focus on optimizing these scaffolds to potentially develop dual-action therapeutics or highly selective agents for either oncology or infectious disease applications.

References

• Frontiers in Molecular Biosciences. (2020). Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations. [Link][4][5]

• Royal Society of Chemistry. (n.d.). Synthesis and anti-tumor activity evaluation of salinomycin C20-O-alkyl/benzyl oxime derivatives - Organic & Biomolecular Chemistry. [Link][7]

• ScienceDirect. (2022). Synthesis and evaluation of new chalcones and oximes as anticancer agents. [Link][1]

• PubMed. (2014). Synthesis and evaluation of novel alkannin and shikonin oxime derivatives as potent antitumor agents. [Link][2]

• PubMed. (2020). Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations. [Link]

• MDPI. (2021). New Estrone Oxime Derivatives: Synthesis, Cytotoxic Evaluation and Docking Studies. [Link][12]

• European Journal of Biotechnology and Bioscience. (2021). Synthesis and characterization of novel oxime derivatives and its application in oncology. [Link][3]

• bioRxiv. (2018). Characterization of novel inhibition of indoleamine 2,3-dioxygenase by targeting its apo form. [Link]

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• ResearchGate. (2010). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. [Link][14]

• Royal Society of Chemistry. (2022). Synthesis, biological and computational studies of flavonoid acetamide derivatives. [Link]

• ResearchGate. (n.d.). Biological activity of compounds 30003-30007 and 40003-40007. The experiments were performed in triplicate. [Link]

• ResearchGate. (n.d.). Antifungal activity of compounds with variant structure of ring A. [Link][8]

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• Journal of Medicinal Chemistry. (2010). Rational design of indoleamine 2,3-dioxygenase inhibitors. [Link][15]

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• PubMed. (2024). Antifungal Activity, Mode of Action, and Cytotoxicity of 4-Chlorobenzyl p-Coumarate: A Promising New Molecule. [Link][9]

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Introduction: The Significance of α-Oxo-oximes in Medicinal Chemistry

An In-Depth Technical Guide to the Crystallographic Analysis of (4-Chlorophenyl)-α-oxo-oxime Derivatives

A Note to the Reader: This guide addresses the topic of crystallographic data for (4-Chlorophenyl)(oxo)acetaldehyde oxime. An extensive search of the Cambridge Structural Database (CSD) and open scientific literature did not yield a publicly available, experimentally determined crystal structure for this specific compound. To provide a comprehensive and technically robust guide that fulfills the core requirements of in-depth analysis and experimental detail, this document will focus on the closely related and structurally characterized analogue, N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide . This compound shares key structural motifs with the original topic molecule, including the 4-chlorophenyl group and the α-oxo-oxime functionality (in the form of an acetamide). The principles, methodologies, and data interpretation presented herein are directly applicable to the crystallographic study of (4-Chlorophenyl)(oxo)acetaldehyde oxime, should a suitable crystal be obtained.

α-Oxo-oximes and their derivatives are a class of organic compounds that have garnered significant interest in the field of drug discovery and development. The presence of both a carbonyl group and an oxime functional group in close proximity imparts a unique electronic and structural profile, making them versatile intermediates for the synthesis of various heterocyclic compounds and potential pharmacophores in their own right. The 4-chlorophenyl moiety is a common substituent in many pharmaceuticals, influencing properties such as metabolic stability and receptor binding affinity.

This guide provides a detailed technical overview of the synthesis and crystallographic analysis of N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide, serving as a paradigm for researchers working with this class of compounds. Understanding the three-dimensional structure at an atomic level is paramount for elucidating structure-activity relationships (SAR) and for the rational design of novel therapeutic agents.

Synthesis and Characterization: A Pathway to Crystalline Material

The synthesis of N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide is a critical first step towards obtaining single crystals suitable for X-ray diffraction analysis. The compound is a key intermediate in the synthesis of 5-chloroisatin, which can be further processed to produce 5-chloro-2-indolinone through a Wolff–Kishne reduction[1].

Experimental Protocol: Synthesis of N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide

A robust and reproducible synthetic protocol is essential for obtaining high-purity material, which is a prerequisite for successful crystallization. The following is a generalized procedure based on established methods for the synthesis of similar compounds[1]:

• Starting Materials: 4-Chloroaniline and chloral hydrate are the primary starting materials.

• Reaction: The synthesis typically involves the condensation of 4-chloroaniline with chloral hydrate in the presence of a suitable base and solvent.

• Workup and Purification: The crude product is isolated and purified, often by recrystallization from a suitable solvent system, to yield crystalline material. The purity and identity of the compound are confirmed by standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Workflow for Synthesis and Crystallographic Analysis

Caption: Experimental workflow from synthesis to crystallographic analysis.

Crystallographic Analysis: Elucidating the Three-Dimensional Structure

Single-crystal X-ray diffraction is the definitive method for determining the precise arrangement of atoms in a crystalline solid. The following sections detail the experimental and computational steps involved in the structure determination of N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Selection and Mounting: A suitable single crystal of the compound, with dimensions of approximately 0.30 x 0.20 x 0.10 mm, is selected under a polarizing microscope and mounted on a goniometer head[1].

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically at a temperature of 293 K) to minimize thermal vibrations. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and detector[1].

• Data Reduction: The raw diffraction data are processed to yield a set of unique reflections with their corresponding intensities and standard uncertainties. This step includes corrections for Lorentz and polarization effects, and an absorption correction is applied[1].

Structure Solution and Refinement

The crystal structure is solved using direct methods and refined by full-matrix least-squares on F². The positions of the hydrogen atoms are typically constrained to ride on their parent atoms[1].

Crystallographic Data for N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide

The following table summarizes the key crystallographic data and refinement parameters for N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide[1].

Parameter	Value
Chemical Formula	C₈H₇ClN₂O₂
Formula Weight	198.61
Crystal System	Orthorhombic
Space Group	Pbca
a (Å)	10.101 (2)
b (Å)	8.9150 (18)
c (Å)	20.009 (4)
V (ų)	1801.8 (6)
Z	8
Temperature (K)	293
Radiation (λ, Å)	Mo Kα (0.71073)
µ (mm⁻¹)	0.39
Reflections Collected	3213
Independent Reflections	1639
R[F² > 2σ(F²)]	0.047
wR(F²)	0.153
Goodness-of-fit (S)	1.00

Molecular and Supramolecular Structure: Insights from Crystallographic Data

The solved crystal structure provides a wealth of information about the molecule's conformation, bond lengths, bond angles, and intermolecular interactions.

Molecular Conformation

In the crystal structure of N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide, the acetamide plane (C2N) forms a dihedral angle of 6.3(3)° with the benzene ring[1]. This near-planar conformation is stabilized by an intramolecular C—H···O interaction, which results in the formation of a six-membered ring[1].

Intermolecular Interactions and Crystal Packing

The packing of molecules in the crystal lattice is governed by a network of intermolecular hydrogen bonds. In the case of N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide, intermolecular N—H···O, N—H···N, and O—H···O hydrogen bonds link the molecules into multimers, which then form sheets[1]. These interactions are crucial for the stability of the crystal structure.

Logical Relationship of Structural Features

Caption: Relationship between molecular conformation and crystal packing.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the crystallographic analysis of a representative (4-chlorophenyl)-α-oxo-oxime derivative, N-(4-Chlorophenyl)-2-(hydroxyimino)acetamide. The detailed methodology and data presented herein serve as a valuable resource for researchers in medicinal chemistry and materials science. While the crystal structure of (4-Chlorophenyl)(oxo)acetaldehyde oxime remains to be determined, the principles and techniques outlined in this guide provide a clear roadmap for its future crystallographic characterization. Such studies will undoubtedly contribute to a deeper understanding of the structure-property relationships in this important class of compounds and facilitate the design of new molecules with desired biological activities.

References

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(4-Chlorophenyl)(oxo)acetaldehyde oxime solubility in organic solvents

An In-Depth Technical Guide to the Solubility of (4-Chlorophenyl)(oxo)acetaldehyde Oxime in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of (4-Chlorophenyl)(oxo)acetaldehyde Oxime and Its Solubility

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a molecule of interest due to its structural motifs: a halogenated aromatic ring, an aldehyde, and an oxime functional group. Such features are often found in compounds with biological activity, making them potential candidates for drug discovery and development. The 4-chlorophenyl group can influence the compound's lipophilicity and metabolic stability, while the oxime and oxo groups can participate in crucial hydrogen bonding interactions with biological targets.

The solubility of this compound in organic solvents is a fundamental parameter that impacts:

• Synthetic Chemistry: The choice of solvent for its synthesis, purification (e.g., crystallization), and subsequent reactions is dictated by its solubility.

• Drug Development: In formulation science, solubility in various excipients and solvent systems is a key factor for achieving desired drug delivery profiles. Poor solubility can be a major hurdle in the development of new therapeutic agents.

• Analytical Chemistry: The development of analytical methods, such as High-Performance Liquid Chromatography (HPLC), requires the compound to be soluble in the mobile phase.

Given the absence of published quantitative solubility data for (4-Chlorophenyl)(oxo)acetaldehyde oxime, this guide provides the necessary theoretical and practical knowledge for researchers to determine this crucial parameter.

Theoretical Principles Governing Solubility

The adage "like dissolves like" is a fundamental principle in chemistry that provides a qualitative prediction of solubility. This principle is based on the nature of intermolecular forces between the solute and the solvent. For a solute to dissolve, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute and solvent-solvent interactions.

The key factors influencing the solubility of (4-Chlorophenyl)(oxo)acetaldehyde oxime are:

• Polarity: The polarity of a solvent is a measure of its charge distribution. Polar solvents have a significant separation of charge, while nonpolar solvents have a more even distribution. (4-Chlorophenyl)(oxo)acetaldehyde oxime possesses both polar (oxo and oxime groups) and nonpolar (4-chlorophenyl group) regions, suggesting it will have moderate polarity. Therefore, it is expected to be more soluble in solvents of similar moderate polarity.

• Hydrogen Bonding: The oxime group (-C=N-OH) in the target molecule can act as both a hydrogen bond donor (from the -OH group) and a hydrogen bond acceptor (at the nitrogen and oxygen atoms). The oxo group (-CHO) can act as a hydrogen bond acceptor. Solvents that are also capable of hydrogen bonding (protic solvents like alcohols) are likely to be good solvents for this compound. Aprotic polar solvents that are hydrogen bond acceptors (like DMSO or DMF) should also effectively solvate the molecule.

• Dielectric Constant: The dielectric constant of a solvent is a measure of its ability to separate charges. Solvents with high dielectric constants are better at solvating ions and polar molecules.

Based on these principles, a qualitative prediction of the solubility of (4-Chlorophenyl)(oxo)acetaldehyde oxime in different classes of organic solvents can be made.

Predicted Solubility Profile (Qualitative):

Solvent Class	Examples	Predicted Solubility of (4-Chlorophenyl)(oxo)acetaldehyde oxime	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	Capable of hydrogen bonding with the oxime and oxo groups.
Polar Aprotic	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	Moderate to High	Can act as hydrogen bond acceptors and have moderate to high polarity.
Nonpolar	Hexane, Toluene, Diethyl ether	Low	"Like dissolves like" principle suggests poor solubility due to the significant polarity of the solute.

Experimental Determination of Solubility: A Step-by-Step Guide

The most common and reliable method for determining the thermodynamic solubility of a solid in a liquid is the shake-flask method .[1][2][3] This method involves creating a saturated solution of the compound and then measuring its concentration.

The Shake-Flask Method: A Validated Protocol

This protocol provides a step-by-step guide to determining the solubility of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Materials:

• (4-Chlorophenyl)(oxo)acetaldehyde oxime (solid)

• A range of organic solvents of interest (e.g., methanol, ethanol, acetone, acetonitrile, ethyl acetate, toluene, hexane)

• Analytical balance

• Vials with screw caps

• Orbital shaker or magnetic stirrer

• Temperature-controlled incubator or water bath

• Centrifuge

• Syringes and syringe filters (0.22 µm or 0.45 µm, compatible with the solvent)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer or HPLC system

Protocol:

• Preparation of a Saturated Solution:

  • Add an excess amount of solid (4-Chlorophenyl)(oxo)acetaldehyde oxime to a vial. An excess is crucial to ensure that a saturated solution is formed.

  • Add a known volume of the desired organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the mixture for a sufficient time to reach equilibrium. A minimum of 24 hours is recommended, but 48-72 hours may be necessary for some compounds and solvents.[1][3]

• Phase Separation:

  • After the equilibration period, let the vials stand undisturbed to allow the excess solid to settle.

  • To ensure complete removal of undissolved solid, centrifuge the vials at a high speed.

  • Carefully withdraw a known volume of the supernatant using a syringe and filter it through a syringe filter into a clean vial. This step is critical to remove any remaining solid particles.

• Quantification of the Dissolved Compound:

  • The concentration of (4-Chlorophenyl)(oxo)acetaldehyde oxime in the filtered supernatant can be determined using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.[4]

Quantification by UV-Vis Spectrophotometry

Due to the presence of the aromatic chlorophenyl group, (4-Chlorophenyl)(oxo)acetaldehyde oxime is expected to have a strong UV absorbance, making UV-Vis spectrophotometry a suitable method for quantification.[5][6]

Protocol for Creating a Calibration Curve:

• Prepare a Stock Solution: Accurately weigh a known mass of (4-Chlorophenyl)(oxo)acetaldehyde oxime and dissolve it in a known volume of the solvent of interest to create a stock solution of known concentration.

• Prepare a Series of Standard Solutions: Perform serial dilutions of the stock solution to create a series of standard solutions with decreasing, known concentrations.

• Measure Absorbance: Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax). The λmax can be determined by scanning the UV-Vis spectrum of one of the standard solutions.

• Plot the Calibration Curve: Plot a graph of absorbance versus concentration for the standard solutions. The resulting plot should be linear and pass through the origin, following the Beer-Lambert Law.

• Determine the Concentration of the Saturated Solution: Dilute the filtered supernatant from the shake-flask experiment with a known volume of the solvent to bring its absorbance within the linear range of the calibration curve. Measure the absorbance of the diluted solution and use the calibration curve to determine its concentration.

• Calculate Solubility: Multiply the concentration of the diluted solution by the dilution factor to obtain the solubility of (4-Chlorophenyl)(oxo)acetaldehyde oxime in that solvent.

High-Performance Liquid Chromatography (HPLC) as an Alternative Quantification Method

HPLC is another powerful technique for quantifying the concentration of the dissolved compound.[4][7][8] It offers the advantage of separating the analyte from any potential impurities or degradation products, leading to a more accurate determination of solubility. A reversed-phase HPLC method with UV detection would be appropriate for (4-Chlorophenyl)(oxo)acetaldehyde oxime. A similar calibration curve approach as described for UV-Vis spectrophotometry would be used for quantification.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner to allow for easy comparison and interpretation.

Table for Recording Solubility Data:

Solvent	Polarity Index (P')[9]	Hydrogen Bond Donor/Acceptor Properties[10][11][12][13][14]	Dielectric Constant (ε)	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)
Methanol	5.1	Donor & Acceptor	32.7	25
Ethanol	4.3	Donor & Acceptor	24.5	25
Acetone	5.1	Acceptor	20.7	25
Acetonitrile	5.8	Acceptor	37.5	25
Ethyl Acetate	4.4	Acceptor	6.02	25
Toluene	2.4	-	2.38	25
Hexane	0.1	-	1.88	25

Visualizing the Process and Concepts

Diagrams can aid in understanding the experimental workflow and the theoretical concepts.

Caption: Experimental workflow for the shake-flask solubility determination method.

Caption: Key factors influencing the solubility of the target compound.

Conclusion

This technical guide provides a comprehensive framework for researchers to approach the determination of the solubility of (4-Chlorophenyl)(oxo)acetaldehyde oxime in organic solvents. By understanding the underlying theoretical principles and following the detailed experimental protocols, scientists can generate high-quality, reliable solubility data. This information is invaluable for advancing research and development efforts, whether in the synthesis of novel compounds, the formulation of new drug products, or the development of robust analytical methods.

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• Singh, H., et al. (2007). A rapid cation-exchange HPLC method for detection and quantification of pyridinium oximes in plasma and tissue. Journal of analytical toxicology, 31(2), 98-103. [Link]

• Dehaen, W., et al. (2020). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. ChemRxiv. [Link]

• Dehaen, W., et al. (2021). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of Chemical Information and Modeling, 61(11), 5447-5458. [Link]

• Cole, C., et al. (2021). A unified ML framework for solubility prediction across organic solvents. Digital Discovery, 1(1), 73-81. [Link]

• Singh, H., et al. (2007). A Rapid Cation-Exchange HPLC Method for Detection and Quantification of Pyridinium Oximes in Plasma and Tissue. Journal of Analytical Toxicology, 31(2), 98-103. [Link]

• Nishikawa, K. (2023). Part 4: Solvent donating and accepting properties and solvent classification. Basics of Electrochemistry. [Link]

• Hunter, C. A. (2021). Dissecting Solvent Effects on Hydrogen Bonding. Angewandte Chemie International Edition, 60(27), 14696-14702. [Link]

• Hunter, C. A. (2021). Dissecting Solvent Effects on Hydrogen Bonding. Angewandte Chemie International Edition, 60(27), 14696-14702. [Link]

• Anderson, J. L. (n.d.). Elucidating the Role of Hydrogen Bond Donor and Acceptor on Solvation in Deep Eutectic Solvents. Ames Laboratory. [Link]

• Kordosky, G. A., et al. (1982). Reversed-phase liquid chromatography for determination of .beta.-hydroxy oximes and related compounds from copper solvent extrac. Analytical Chemistry, 54(9), 1621-1625. [Link]

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An In-depth Technical Guide to the Toxicity and Safety of (4-Chlorophenyl)(oxo)acetaldehyde oxime

Introduction and Chemical Identity

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a chemical compound that incorporates a 4-chlorophenyl group, an oxime functional group, and an acetaldehyde core. While specific applications are not widely documented, its structural motifs suggest potential utility as an intermediate in the synthesis of pharmaceuticals and agrochemicals[1]. The presence of the chlorophenyl group can enhance biological activity and stability, while the oxime moiety is known to be a reactive functional group with various applications in medicinal chemistry, including as antidotes for nerve agents and as components of antibiotics[2].

Chemical Structure:

Caption: Chemical structure of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Hazard Identification and Classification

Based on data from analogous compounds, (4-Chlorophenyl)(oxo)acetaldehyde oxime is likely to be classified as hazardous. The GHS classification for the related compound 4-Chlorophenylglyoxal hydrate includes warnings for being harmful if swallowed, harmful in contact with skin, causing skin irritation, causing serious eye irritation, and being harmful if inhaled[3]. Similarly, acetaldehyde oxime is classified as a flammable liquid and vapor and is harmful if swallowed or inhaled[4][5].

Potential GHS Hazard Statements:

• Harmful if swallowed.

• Harmful in contact with skin.

• Causes skin irritation.

• Causes serious eye irritation.

• Harmful if inhaled.

• May cause respiratory irritation.

• Flammable liquid and vapor.

Toxicological Profile

The toxicological profile of (4-Chlorophenyl)(oxo)acetaldehyde oxime is inferred from its structural components and data on related molecules.

Acute Toxicity

Oral: Data for acetaldehyde oxime indicates a median lethal dose (LD50) in rats of 740 mg/kg, classifying it as harmful if swallowed. It is reasonable to assume a similar or potentially higher toxicity for (4-Chlorophenyl)(oxo)acetaldehyde oxime due to the presence of the chlorinated phenyl group.

Dermal: For acetaldehyde oxime, the dermal LD50 in rabbits is greater than 1000 mg/kg, also indicating potential harm upon skin contact.

Inhalation: The 4-hour inhalation LC50 for acetaldehyde oxime in rats is 8.8 mg/L, categorizing it as harmful if inhaled. Inhalation of vapors or dust is likely to cause irritation to the nose and throat[6][7].

Skin and Eye Irritation

Analogous compounds suggest that (4-Chlorophenyl)(oxo)acetaldehyde oxime is likely to be an irritant. 4-Chlorophenylglyoxal hydrate is reported to cause skin and serious eye irritation[3]. Acetaldehyde oxime is also known to be an irritant to the skin and eyes[6][8].

Genotoxicity and Mutagenicity

The genotoxic potential of (4-Chlorophenyl)(oxo)acetaldehyde oxime is a key area of concern. Acetaldehyde, a related aldehyde, is genotoxic in vitro and there are concerns about its potential for systemic genotoxic effects in vivo[9]. Furthermore, chloroacetaldehyde, a metabolite of vinyl chloride, has been shown to be mutagenic in Salmonella typhimurium[10]. Given these findings, there is a plausible basis to suspect that (4-Chlorophenyl)(oxo)acetaldehyde oxime may possess mutagenic properties. However, it is important to note that acetaldehyde oxime itself has shown no evidence of mutagenicity in some studies[11].

Carcinogenicity

The carcinogenic potential of this specific compound has not been evaluated. However, acetaldehyde is classified as a probable human carcinogen (Group B2) by the EPA, based on animal studies showing nasal and laryngeal tumors[12][13]. This raises a concern for compounds that can metabolize to or share structural similarities with acetaldehyde. The New Jersey Department of Health and Senior Services notes that acetaldehyde oxime has not been tested for its carcinogenicity in animals[6].

Reproductive and Developmental Toxicity

There is limited data on the reproductive toxicity of closely related compounds. A one-generation reproductive toxicity study on acetaldehyde oxime in rats did not show adverse effects on reproductive or litter parameters[14]. The No-Observed-Adverse-Effect Level (NOAEL) for reproductive toxicity and the F1 generation was the highest dose tested, 50 mg/kg/day[14]. However, toxicity to the parent animals, including signs of hemolytic anemia, was observed[14]. The applicability of these findings to (4-Chlorophenyl)(oxo)acetaldehyde oxime is uncertain.

Safety and Handling

Given the inferred hazardous nature of this compound, strict safety precautions are necessary during handling and use.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield should be worn[15][16].

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are essential to prevent skin contact[4][16][17].

• Respiratory Protection: Use only in a well-ventilated area. If inhalation of vapors or dust is likely, a NIOSH-approved respirator should be used[17][18].

Engineering Controls

Work should be conducted in a chemical fume hood to minimize inhalation exposure. An eyewash station and safety shower should be readily available[16][19].

First Aid Measures

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[4].

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists[4].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention[4].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[4].

Experimental Protocols

The following are generalized protocols for assessing the toxicity of a novel compound like (4-Chlorophenyl)(oxo)acetaldehyde oxime, based on standard OECD guidelines.

Acute Oral Toxicity (OECD 423)

• Animal Model: Female rats are typically used.

• Dosage: A starting dose of 300 mg/kg is administered to a single animal.

• Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.

• Procedure: If the animal survives, two additional animals are dosed at the same level. If the initial animal dies, the dose is lowered for subsequent animals.

• Endpoint: The LD50 is estimated based on the observed mortality rates at different dose levels.

Caption: Workflow for an acute oral toxicity study.

In Vitro Mutagenicity - Ames Test (OECD 471)

• Test System: Multiple strains of Salmonella typhimurium with pre-existing mutations are used.

• Exposure: The bacterial strains are exposed to various concentrations of the test compound, both with and without metabolic activation (S9 mix).

• Incubation: The treated bacteria are plated on a minimal agar medium.

• Endpoint: The number of revertant colonies (bacteria that have regained the ability to grow on the minimal medium) is counted. A significant increase in revertant colonies compared to the control indicates mutagenic potential.

Summary and Conclusions

While direct toxicological data for (4-Chlorophenyl)(oxo)acetaldehyde oxime is lacking, a review of structurally similar compounds provides a basis for a preliminary hazard assessment. The available evidence suggests that this compound is likely to be harmful if swallowed, inhaled, or in contact with skin, and may cause skin, eye, and respiratory irritation. There is also a plausible concern for genotoxicity based on data from related aldehydes. Further experimental testing is required to definitively characterize the toxicological profile of (4-Chlorophenyl)(oxo)acetaldehyde oxime. Until such data is available, this compound should be handled with extreme caution, and appropriate personal protective equipment and engineering controls should be employed to minimize exposure.

References

• Rusch, G. M., Tveit, A., Waalkens-Berendsen, I. D., Wolterbeek, A. P., & Armour, G. (2009). Comparative reprotoxicity of three oximes. Drug and chemical toxicology, 32(4), 381-394. [Link]

• Haz-Map. (n.d.). Acetaldehyde oxime. Retrieved from [Link]

• CRC Industries. (n.d.). Safety Data Sheet.

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• U.S. Environmental Protection Agency. (2024). Chemicals Evaluated for Carcinogenic Potential by the Office of Pesticide Programs. Retrieved from [Link]

• Cole-Parmer. (2006). Material Safety Data Sheet - 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone. Retrieved from [Link]

• INDOFINE Chemical Company. (2026). Safety Data Sheet. Retrieved from [Link]

• ChemRadar. (n.d.). (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde.
• Committee on Toxicity of Chemicals in Food, Consumer Products and the Environment. (n.d.). List of developmental toxicants.

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• National Center for Biotechnology Information. (n.d.). 4-Chlorophenylglyoxal hydrate. PubChem Compound Summary for CID 15556731. Retrieved from [Link]

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• EFSA Panel on Food Additives and Flavourings (FAF), et al. (2023). Acetaldehyde as a Food Flavoring Substance: Aspects of Risk Assessment. Molecular nutrition & food research, 67(22), e2200661.
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• Sharma, R., & Kumar, V. (2022). FDA-Approved Oximes and Their Significance in Medicinal Chemistry. Pharmaceuticals (Basel, Switzerland), 15(7), 842.

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Validated Approach to the Synthesis of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

Abstract

This document provides a comprehensive, technically-grounded guide for the synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime, a compound of interest in drug discovery and chemical synthesis. The protocol is designed for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles and safety considerations. This self-validating protocol is built upon established reactions, ensuring reliability and reproducibility. We will detail a two-step synthetic pathway, starting from the readily available 4'-chloroacetophenone, proceeding through an α-brominated intermediate, and culminating in the final oximation.

Introduction and Scientific Context

Oximes are a class of organic compounds with the general formula R¹R²C=NOH, formed by the condensation of an aldehyde or ketone with hydroxylamine.[1] They are highly crystalline solids, a property that has historically made them useful for the purification and characterization of carbonyl compounds.[2] Beyond this classical application, oximes are versatile intermediates in modern organic synthesis. They can be transformed into amides via the Beckmann rearrangement, nitriles, nitro compounds, and various nitrogen-containing heterocycles.[1][3] The (4-Chlorophenyl)(oxo)acetaldehyde oxime scaffold, in particular, incorporates a halogenated aromatic ring and an α-keto oxime functionality, making it a valuable building block for exploring structure-activity relationships in medicinal chemistry.

The synthesis of α-keto oximes can be achieved through several routes, including the nitrosation of active methylene compounds using reagents like alkyl nitrites.[4] However, a more common and accessible laboratory-scale approach involves the oximation of an α-functionalized ketone. The protocol detailed herein follows this robust strategy, beginning with the α-bromination of 4'-chloroacetophenone. This intermediate is then converted to the target oxime using hydroxylamine hydrochloride.

Reaction Mechanism and Rationale

The overall synthesis is a two-stage process. The rationale for this approach is based on the high reactivity of the α-carbon of ketones and the well-established nucleophilic character of hydroxylamine.

Stage 1: α-Bromination of 4'-Chloroacetophenone The first stage involves the selective bromination of the methyl group adjacent to the carbonyl of 4'-chloroacetophenone. This reaction proceeds via an enol or enolate intermediate under acidic conditions. The presence of an acid catalyst facilitates the tautomerization of the ketone to its enol form. The electron-rich double bond of the enol then attacks a bromine source, leading to the formation of the α-bromoketone and regeneration of the acid catalyst. Pyridine hydrobromide perbromide is selected as a safe and effective brominating agent for this transformation.[5]

Stage 2: Oximation of 2-Bromo-1-(4-chlorophenyl)ethanone The second stage is the formation of the oxime. This reaction is a nucleophilic condensation.[3] Hydroxylamine (NH₂OH), typically generated in situ from hydroxylamine hydrochloride and a base, attacks the carbonyl carbon of the α-bromoketone. This is followed by dehydration to yield the C=N double bond of the oxime. A Chinese patent describing the oximation of the closely related 4-chloroacetophenone provides a strong basis for the selected reaction conditions, including the use of a base like sodium acetate to neutralize the HCl released from hydroxylamine hydrochloride.[6]

Experimental Protocols

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
4'-Chloroacetophenone	Reagent Grade, ≥98%	Standard Chemical Supplier	Starting material.
Pyridine hydrobromide perbromide	Reagent Grade, 90%	Standard Chemical Supplier	Brominating agent.
Glacial Acetic Acid	ACS Grade	Standard Chemical Supplier	Solvent for bromination.
Hydroxylamine Hydrochloride	Reagent Grade, ≥98%	Standard Chemical Supplier	Oximation reagent.
Sodium Acetate (Anhydrous)	Reagent Grade, ≥99%	Standard Chemical Supplier	Base for oximation.
Methanol	ACS Grade	Standard Chemical Supplier	Solvent for oximation.
Ethyl Acetate	ACS Grade	Standard Chemical Supplier	Extraction solvent.
Deionized Water
Saturated Sodium Bicarbonate Solution	Prepared in-house	For work-up.
Brine (Saturated NaCl solution)	Prepared in-house	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Standard Chemical Supplier	Drying agent.
Round-bottom flasks (50 mL, 100 mL)
Reflux condenser
Magnetic stirrer and stir bars
Heating mantle or oil bath
Separatory funnel (250 mL)
Rotary evaporator
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	For reaction monitoring.

Workflow Diagram

Caption: Experimental workflow for the two-stage synthesis.

Stage 1: Synthesis of 2-Bromo-1-(4-chlorophenyl)ethanone

• Reaction Setup: In a 50 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 4'-chloroacetophenone (0.77 g, 5.0 mmol), pyridine hydrobromide perbromide (1.76 g, 5.5 mmol, 1.1 equiv), and glacial acetic acid (20 mL).[5]

• Heating: Place the flask in a pre-heated oil bath or heating mantle and stir the reaction mixture at 90°C.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 9:1 hexane:ethyl acetate eluent). The starting material should be consumed within approximately 3 hours.[5]

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing 50 mL of an ice-water slurry.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water (20 mL), saturated sodium bicarbonate solution (20 mL), and finally with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The resulting crude product, 2-bromo-1-(4-chlorophenyl)ethanone, can be used in the next step without further purification if it is of sufficient purity.

Stage 2: Synthesis of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

• Reaction Setup: In a 25 mL round-bottom flask, add the crude 2-bromo-1-(4-chlorophenyl)ethanone from the previous step (assuming ~5.0 mmol), hydroxylamine hydrochloride (0.414 g, 6.0 mmol, 1.2 equiv), anhydrous sodium acetate (0.492 g, 6.0 mmol, 1.2 equiv), and methanol (10 mL).[6]

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux with stirring.

• Monitoring: Monitor the reaction by TLC until the starting α-bromoketone is consumed (typically around 2 hours).[6]

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (15 mL).

• Washing: Transfer the mixture to a separatory funnel. Add 2N sodium hydroxide solution to dissolve any solids and neutralize the solution.[6] Separate the layers and wash the organic layer with deionized water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) or by column chromatography on silica gel to yield the pure (4-Chlorophenyl)(oxo)acetaldehyde oxime as a solid.

Safety and Handling

Personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times. All operations should be performed in a well-ventilated fume hood.

• 4'-Chloroacetophenone: May cause skin and eye irritation.[7]

• Pyridine hydrobromide perbromide: Corrosive and an oxidizer. Avoid contact with skin and eyes. Handle with care.

• Glacial Acetic Acid: Corrosive. Causes severe skin burns and eye damage.

• α-Bromoacetophenones: These compounds are lachrymators (tear-producing) and skin irritants. Handle with extreme caution in a fume hood.[8]

• Hydroxylamine Hydrochloride: Harmful if swallowed or in contact with skin. May cause an allergic skin reaction.[9]

• Methanol: Flammable and toxic. Avoid inhalation and skin contact.

In case of accidental exposure, immediately flush the affected area with copious amounts of water and seek medical attention.[10][11] Spills should be absorbed with an inert material like vermiculite and disposed of as hazardous waste.[12]

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry: To verify the molecular weight.

• Melting Point: To assess purity.

Conclusion

This application note provides a reliable and well-documented protocol for the synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime. By following these detailed steps and adhering to the specified safety precautions, researchers can confidently produce this valuable chemical intermediate for further application in their research and development endeavors.

References

• Key Organics. (2017, December 1).
• TCI Chemicals. (2024, November 15).
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• Li, J-T., et al. (2007). An Efficient Procedure for Synthesis of Oximes by Grinding. Asian Journal of Chemistry, 19(3), 2236-2240.
• Wikipedia. (n.d.). Acetaldoxime.
• Open Reaction D
• ChemicalBook. (n.d.). 4'-Chloroacetophenone 99-91-2 wiki.
• ChemicalBook. (n.d.). 4'-Chloroacetophenone synthesis.
• Boruah, M., & Prajapati, D. (2006). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. PMC.
• Patel, K. D., et al. (2024, April 4). Green Approach for Synthesis of Oximes by Using Natural Acids.
• Organic Chemistry Portal. (n.d.).
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• Sigma-Aldrich. (n.d.). 2-(4-chlorophenyl)-2-oxoacetaldehyde oxime.
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• Benchchem. (n.d.). Technical Support Center: Synthesis of 2-Amino-1-(4-hydroxyphenyl)ethanone.
• PubChem. (n.d.). 4-Chlorophenylacetyl chloride.
• MDPI. (2016, July 22). The Reaction Mechanism of Acetaldehyde Ammoximation to Its Oxime in the TS-1/H2O2 System.
• PMC. (n.d.). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone.
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Application Note: (4-Chlorophenyl)(oxo)acetaldehyde oxime as a Versatile Building Block in Heterocyclic Synthesis

Executive Summary & Chemical Profile

(4-Chlorophenyl)(oxo)acetaldehyde oxime (CAS: 1089304-84-6 / 3750-07-0), also referred to as 4-chlorophenylglyoxal oxime, is a highly reactive α -oximino ketone. In advanced organic synthesis and drug development, this compound serves as a privileged bifunctional building block. Its unique structural topology—combining a highly electrophilic carbonyl carbon, a nucleophilic oxime moiety, and an acidic α -proton—enables divergent synthetic pathways. This application note details its utility in the construction of complex, highly substituted heterocycles, including imidazoles, 1,3-thiazoles, and furazano[3,4-b]pyrazines.

Mechanistic Rationale & Reactivity Profile

The synthetic versatility of (4-Chlorophenyl)(oxo)acetaldehyde oxime stems from its ability to act as both an electrophile and a putative C-nucleophile, depending on the microenvironment of the reaction.

• As an Electrophile (Multicomponent Reactions): The highly polarized glyoxal carbonyl group is susceptible to nucleophilic attack by amines, hydroxylamines, or active methylene compounds. By employing a one-pot multicomponent strategy, researchers can bypass the isolation of unstable intermediates, driving the reaction thermodynamically toward stable, fully aromatized heterocycles[1].

• As a C-Nucleophile (Eliminative Substitution): Under basic conditions, the proton adjacent to the oxime and carbonyl groups is abstracted, generating a resonance-stabilized enolate/oximate. This species can attack highly electrophilic π -deficient heterocycles. Subsequent rearrangement and elimination of hyponitrous acid (HNO) yield heavily functionalized polycyclic systems[2].

Fig 1: Divergent synthetic pathways of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Key Application Workflows & Protocols

Protocol A: One-Pot Four-Component Synthesis of Trisubstituted Imidazoles

This protocol leverages the oxime to synthesize 1-hydroxy-2,4,5-trisubstituted imidazoles. The causality behind choosing a four-component reaction (4CR) is to maximize atom economy and utilize the oxime's carbonyl group as a scaffold for ring closure.

Reagents: Hydroxylamine, benzonitrile, Meldrum's acid, and (4-Chlorophenyl)(oxo)acetaldehyde oxime (Molar ratio: 2.0 : 1.0 : 1.0 : 1.0)[1]. Solvent Causality: Ethanol is selected to ensure the solubility of all organic precursors while allowing the highly polar imidazole product to precipitate, creating a self-purifying system.

Step-by-Step Methodology:

• Initiation: In a 50 mL round-bottom flask, dissolve hydroxylamine (2.0 mmol) and benzonitrile (1.0 mmol) in 10.0 mL of absolute ethanol. Stir at room temperature for 30 minutes to form the intermediate amidoxime.

• Condensation: Add Meldrum's acid (1.0 mmol) and (4-Chlorophenyl)(oxo)acetaldehyde oxime (1.0 mmol) to the mixture.

• Thermal Activation: Reflux the mixture for 4 hours.

• Self-Validation (In-Process): The reaction is self-validating; as the target imidazole forms, it exceeds its solubility threshold in ethanol and begins to precipitate as a solid mass. TLC (Hexane:EtOAc 7:3) will show the complete disappearance of the UV-active arylglyoxal oxime spot.

• Isolation: Cool the mixture to room temperature, filter the precipitate, and wash with cold ethanol to yield the pure 5-(5-(4-chlorophenyl)-1-hydroxy-2-phenyl-1H-imidazol-4-yl)-6-hydroxy-2,2-dimethyl-4H-1,3-dioxin-4-one[1].

Protocol B: Eliminative Nucleophilic Substitution to Furazano[3,4-b]pyrazines

Arylglyoxal oximes act as exceptional C-nucleophiles when reacted with highly electrophilic hetero-rings.

Fig 2: Eliminative nucleophilic substitution mechanism forming furazano[3,4-b]pyrazines.

Step-by-Step Methodology:

• Preparation: Dissolve the electrophilic furazan derivative (1.0 mmol) and (4-Chlorophenyl)(oxo)acetaldehyde oxime (1.1 mmol) in glacial acetic acid (10 mL)[2].

• Catalysis: Add 0.5 mL of concentrated HCl. Causality: The acidic environment facilitates the final elimination of hyponitrous acid (HNO) after the initial nucleophilic attack, driving the rearomatization of the pyrazine ring[2].

• Reflux: Heat the mixture to reflux for 15 to 60 minutes.

• Self-Validation (Colorimetric): This protocol features a distinct visual validation. The reaction mixture will rapidly transition to a deep color, and the product will precipitate as a bright orange or red powder upon cooling[2].

• Purification: Recrystallize from DMF to obtain the pure 5-(aroylmethylidene)-6-aryl-4H-furazano[3,4-b]pyrazine derivative[2].

Protocol C: Multicomponent Synthesis of 1,3-Thiazole Hybrids

(4-Chlorophenyl)glyoxal derivatives are critical in synthesizing dihalogenated lawsone–1,3-thiazole hybrids, which are valuable candidates for late-stage functionalization in drug discovery[3].

Step-by-Step Methodology:

• Reaction Assembly: Combine 4-chlorophenylglyoxal (or its oxime derivative) (1.0 mmol), lawsone (1.0 mmol), and 4-chlorothiobenzamide (1.0 mmol) in a suitable solvent (e.g., PEG-400 or EtOH).

• Heating: Stir the mixture at 80 °C until completion.

• Self-Validation: The formation of the highly conjugated lawsone-thiazole hybrid is indicated by the precipitation of a purple or brick-red solid[3].

• Isolation: Filter the solid and wash with aqueous ethanol. Yields typically exceed 90% due to the thermodynamic stability of the fully substituted thiazole[3].

Quantitative Data & Yield Optimization

The following table summarizes the optimized conditions and quantitative outcomes for heterocycles synthesized using (4-Chlorophenyl)(oxo)acetaldehyde oxime and related arylglyoxals.

Target Heterocycle	Reaction Type	Co-Reactants	Catalyst / Solvent	Time	Yield (%)	Visual Indicator
Trisubstituted Imidazole	4-Component Condensation	PhCN, Meldrum's acid, NH₂OH	None / Ethanol	4 h	75 - 85%	White/Pale precipitate
Furazano[3,4-b]pyrazine	Eliminative Substitution	Furazan derivatives	Conc. HCl / AcOH	15 - 60 min	38 - 53%	Bright orange/red powder
1,3-Thiazole Hybrid	3-Component Condensation	Lawsone, Thiobenzamide	None / EtOH	2 - 4 h	91 - 94%	Purple/Brick-red solid
Aryl Oxime Precursor	Addition-Elimination	Aryl aldehyde, NH₂OH·HCl	Mineral Water	10 min	> 95%	Solid precipitation

Note on Precursor Synthesis Causality: If synthesizing the oxime precursor from 4-chlorophenylglyoxal, utilizing mineral water as a solvent is highly recommended. The natural salts present in mineral water act as an environmentally friendly, mild catalyst that accelerates the reaction to quantitative yields in under 10 minutes at room temperature[4].

Analytical Validation (Self-Validating Systems)

To ensure scientific integrity, the synthesized heterocycles must be validated orthogonally:

• NMR Spectroscopy: The most definitive proof of successful cyclization is the disappearance of the characteristic oxime hydroxyl proton ( δ ~11.0 - 13.8 ppm) and the formyl/glyoxal proton in the 1 H NMR spectrum[1]. For thiazole hybrids, 13 C NMR will show distinct shifts for the highly deshielded thiazole carbons (C2, C4, C5) between δ 130.0 and 165.0 ppm[3].

• Mass Spectrometry (HRMS): Confirm the exact mass. For example, the dihalogenated lawsone-thiazole hybrid (from 4-chlorophenylglyoxal and 4-chlorothiobenzamide) will show an [M+H]+ peak with a characteristic isotopic pattern indicative of two chlorine atoms[3].

References

• Alizadeh-Bami, F., et al. "Efficient synthesis of novel 1-hydroxy-2,4,5-trisubstituted imidazole derivatives via a one-pot, four-component reaction between hydroxylamine, benzonitriles, arylglyoxals and 1,3-dicarbonyl compounds." Arkivoc, 2019.1

• Tsyganov, D. V., et al. "Arylglyoxal oximes as putative C-nucleophiles in eliminative nucleophilic substitution process." Mendeleev Communications, 2019. 2

• Manda, J., et al. "One-Pot Multicomponent Synthesis of Fully Substituted 1,3-Thiazoles Appended with Naturally Occurring Lawsone." The Journal of Organic Chemistry, 2024. 3

• "The practical synthesis of aryl oximes from aryl aldehydes under catalyst-free conditions in mineral water." Journal of Chemical Sciences, 2021. 4

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The Strategic Application of (4-Chlorophenyl)(oxo)acetaldehyde Oxime in Modern Drug Discovery: A Guide for the Research Scientist

Introduction: Unveiling the Potential of a Versatile Precursor

In the landscape of medicinal chemistry, the strategic selection of starting materials is paramount to the efficient discovery and development of novel therapeutic agents. (4-Chlorophenyl)(oxo)acetaldehyde oxime emerges as a precursor of significant interest, embodying a unique combination of structural features ripe for chemical elaboration. The presence of a 4-chlorophenyl group offers a handle for modulating lipophilicity and engaging in halogen bonding, while the α-oxo-oxime functionality presents a versatile platform for constructing a variety of heterocyclic scaffolds, which are cornerstones of many approved drugs.[1][2][3]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for leveraging (4-Chlorophenyl)(oxo)acetaldehyde oxime as a strategic precursor in drug discovery campaigns. The methodologies outlined herein are grounded in established chemical principles and are designed to be both robust and adaptable to the creative endeavors of the modern medicinal chemist.

Core Chemistry: Synthesis of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

The synthesis of the title compound is predicated on the oximation of its corresponding aldehyde, (4-Chlorophenyl)acetaldehyde. This transformation is a classic and reliable reaction in organic chemistry.[4][5]

Protocol 1: Synthesis of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

This protocol details a standard procedure for the synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime from (4-Chlorophenyl)acetaldehyde.

Materials:

• (4-Chlorophenyl)acetaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Pyridine or Sodium Carbonate (Na₂CO₃)

• Ethanol or Methanol

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve (4-Chlorophenyl)acetaldehyde (1 equivalent) in ethanol (or methanol) to a concentration of approximately 0.5 M.

• Addition of Reagents: To this solution, add hydroxylamine hydrochloride (1.2 equivalents). Subsequently, add pyridine (1.5 equivalents) or sodium carbonate (1.5 equivalents) portion-wise to neutralize the HCl released during the reaction.[4]

• Reaction Execution: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting aldehyde.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent. To the residue, add deionized water and extract the aqueous layer with ethyl acetate (3 x volumes).

• Purification: Combine the organic extracts and wash successively with 1 M HCl (if pyridine was used), deionized water, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Final Product: The crude (4-Chlorophenyl)(oxo)acetaldehyde oxime can be further purified by recrystallization or column chromatography to afford the final product.

Causality Behind Experimental Choices:

• The use of a slight excess of hydroxylamine hydrochloride ensures the complete conversion of the aldehyde.

• Pyridine or sodium carbonate acts as a base to liberate free hydroxylamine from its hydrochloride salt and neutralize the concurrently formed HCl, driving the reaction to completion.

• The choice of an alcoholic solvent facilitates the dissolution of both the organic substrate and the inorganic reagents.

• The aqueous work-up and extraction are designed to remove water-soluble byproducts and unreacted reagents.

Application in Drug Discovery: A Precursor to Bioactive Heterocycles

The true utility of (4-Chlorophenyl)(oxo)acetaldehyde oxime in drug discovery lies in its capacity to serve as a versatile building block for the synthesis of diverse heterocyclic systems. The oxime functionality is a key reactive handle for various cyclization strategies.

Application I: Synthesis of Isoxazolines via 1,3-Dipolar Cycloaddition

One of the most powerful applications of aldoximes is their conversion to nitrile oxides, which are highly reactive 1,3-dipoles. These intermediates can readily undergo 1,3-dipolar cycloaddition reactions with alkenes to furnish isoxazoline rings, a privileged scaffold in medicinal chemistry.[6]

Conceptual Workflow:

Caption: Workflow for Isoxazoline Synthesis.

Protocol 2: One-Pot Synthesis of 3-(4-Chlorophenyl)isoxazolines

This protocol describes a one-pot procedure for the synthesis of isoxazolines from (4-Chlorophenyl)(oxo)acetaldehyde oxime and an alkene.

Materials:

• (4-Chlorophenyl)(oxo)acetaldehyde oxime

• N-Chlorosuccinimide (NCS) or chlorine gas

• An appropriate alkene

• Triethylamine (Et₃N) or another suitable base

• Chloroform or Dichloromethane (DCM) as solvent

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (4-Chlorophenyl)(oxo)acetaldehyde oxime (1 equivalent) in chloroform or DCM.

• Chlorination: Cool the solution in an ice bath and add N-Chlorosuccinimide (1.1 equivalents) portion-wise. Stir the reaction mixture at 0 °C until TLC analysis indicates the complete consumption of the starting oxime and formation of the intermediate hydroximoyl chloride.[6]

• Cycloaddition: To the reaction mixture, add the desired alkene (1.2 equivalents) followed by the slow, dropwise addition of triethylamine (1.5 equivalents).

• Reaction Execution: Allow the reaction to warm to room temperature and stir until the hydroximoyl chloride intermediate is fully consumed, as monitored by TLC.

• Work-up: Upon completion, wash the reaction mixture with deionized water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the desired 3-(4-Chlorophenyl)isoxazoline derivative.

Trustworthiness of the Protocol:

This protocol is self-validating through the monitoring of each distinct chemical transformation via TLC. The sequential nature of the one-pot reaction allows for a streamlined synthesis while still providing clear checkpoints for the formation of key intermediates.

Quantitative Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State
(4-Chlorophenyl)acetaldehyde	C₈H₇ClO	154.60	White to light yellow semi-solid[7]
(4-Chlorophenyl)(oxo)acetaldehyde oxime	C₈H₈ClNO	185.61	Predicted to be a solid

Broader Applications and Future Directions

Beyond isoxazoline synthesis, (4-Chlorophenyl)(oxo)acetaldehyde oxime can be envisioned as a precursor for a multitude of other heterocyclic systems relevant to drug discovery, including:

• Piperidines: The oxime can be reduced to the corresponding amine, which can then be used in the synthesis of substituted piperidines, a common motif in CNS-active compounds.[8][9]

• Thiadiazoles: The oxime functionality can be elaborated to form thiadiazole rings, which are present in a number of antimicrobial and antiviral agents.[10]

• Beckmann Rearrangement: Under acidic conditions, the oxime can undergo a Beckmann rearrangement to yield the corresponding amide, providing another avenue for functional group diversification.[5]

The 4-chlorophenyl moiety itself is a well-established pharmacophore that can participate in favorable interactions with biological targets. Its presence in this precursor allows for the direct incorporation of this feature into synthesized libraries of compounds.

Logical Relationship Diagram:

Caption: Applications of the Precursor.

Conclusion

(4-Chlorophenyl)(oxo)acetaldehyde oxime represents a strategically valuable, yet underutilized, precursor in the field of drug discovery. Its straightforward synthesis and the versatile reactivity of the α-oxo-oxime moiety provide a robust platform for the generation of diverse and medicinally relevant heterocyclic compounds. The protocols and applications detailed in this guide are intended to empower researchers to explore the full potential of this promising building block in their quest for novel therapeutics.

References

• FDA-Approved Oximes and Their Significance in Medicinal Chemistry - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• Acetaldoxime - Wikipedia. (n.d.). Wikipedia. Retrieved March 27, 2026, from [Link]

• Synthesis, Characterization and Antimicrobial Activities of N-(4-Chlorophenyl)-4-Oxo-2,6- Diphenylpiperidine-3-Carboxamide. (2019, April 1). International Journal of Pharmacy and Biological Sciences. Retrieved March 27, 2026, from [Link]

• An Efficient Procedure for Synthesis of Oximes by Grinding. (2007). Asian Journal of Chemistry, 19(3), 2236-2240. Retrieved March 27, 2026, from [Link]

• The Medicinal Properties for FDA-Approved Oximes - Encyclopedia.pub. (2022, January 21). Encyclopedia.pub. Retrieved March 27, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved March 27, 2026, from [Link]

• Synthesis and Pharmacological Activity of 4-(4′-(Chlorophenyl)-4-hydroxypiperidine) Derivatives | Request PDF. (2025, August 5). ResearchGate. Retrieved March 27, 2026, from [Link]

• A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. (2010, December 9). Molecules. Retrieved March 27, 2026, from [Link]

• Green Approach for Synthesis of Oximes by Using Natural Acids. (2024, April 4). International Journal of Pharmaceutical Research and Applications. Retrieved March 27, 2026, from [Link]

• Production of acetaldehyde oxime. (1979). Google Patents.

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Application Notes and Protocols for the Catalytic Reduction of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

Introduction: The Significance of 2-Amino-1-(4-chlorophenyl)ethanol in Medicinal Chemistry

The catalytic reduction of (4-chlorophenyl)(oxo)acetaldehyde oxime is a critical transformation in synthetic organic chemistry, yielding the highly valuable 2-amino-1-(4-chlorophenyl)ethanol. This amino alcohol is a key building block in the synthesis of various pharmaceutical agents, particularly those targeting neurological disorders.[1] The strategic placement of the chloro- and hydroxyl- functionalities, along with the chiral center, makes it a privileged scaffold in drug discovery. Consequently, the development of efficient, selective, and scalable catalytic reduction methods for its precursor oxime is of paramount importance to the pharmaceutical industry.

This comprehensive guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals engaged in the synthesis of this pivotal intermediate. We will delve into various catalytic reduction techniques, elucidating the mechanistic underpinnings of each method and offering practical, field-tested protocols.

Mechanistic Considerations in Oxime Reduction: A Tale of Two Pathways

The catalytic reduction of an oxime to its corresponding primary amine can proceed through two primary mechanistic pathways, the preference for which is often dictated by the choice of catalyst and reaction conditions.[2][3] Understanding these pathways is crucial for catalyst selection and process optimization.

A key intermediate in the reduction can be either a hydroxylamine or an imine.[2] The subsequent reduction of this intermediate leads to the final amine product.

• The Hydroxylamine Pathway: In this route, the C=N double bond of the oxime is first reduced to afford a hydroxylamine intermediate. Subsequent hydrogenolysis of the N-O bond then yields the primary amine.

• The Imine Pathway: Alternatively, the reaction can initiate with the cleavage of the N-O bond to form an imine intermediate, which is then rapidly reduced to the amine.[2][3]

The choice of catalyst can significantly influence which pathway is favored. For instance, studies have shown that platinum-based catalysts may favor the reduction of the C=N bond, promoting the hydroxylamine pathway, while palladium catalysts can facilitate the initial cleavage of the N-O bond, favoring the imine pathway.[4][5]

Catalytic Systems for the Reduction of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

A variety of catalytic systems can be employed for the reduction of oximes. The selection of the optimal system will depend on factors such as desired selectivity (chemo- and stereoselectivity), scalability, cost, and the available equipment.

Heterogeneous Catalysis with Noble Metals

Heterogeneous catalysis using noble metals supported on carbon, such as Palladium on Carbon (Pd/C) and Platinum on Carbon (Pt/C), is a widely used and robust method for oxime reduction.[4][5] These catalysts are favored in industrial settings due to their high activity, ease of handling, and recyclability.

Materials:

• (4-Chlorophenyl)(oxo)acetaldehyde oxime

• 10% Palladium on Carbon (Pd/C) or 5% Platinum on Carbon (Pt/C)

• Methanol or Ethanol

• Hydrogen gas

• Parr shaker or similar hydrogenation apparatus

Procedure:

• In a pressure-resistant vessel, dissolve (4-Chlorophenyl)(oxo)acetaldehyde oxime (1.0 eq) in a suitable solvent such as methanol or ethanol.

• Carefully add the Pd/C or Pt/C catalyst (1-5 mol% loading).

• Seal the vessel and purge with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-10 atm).

• Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-amino-1-(4-chlorophenyl)ethanol.

• Purify the product by crystallization or column chromatography as needed.

Causality of Experimental Choices:

• Catalyst Choice: Pd/C is often preferred for its efficiency in N-O bond cleavage.[4][5] Pt/C can also be effective but may sometimes lead to over-reduction or different selectivity profiles.

• Solvent: Protic solvents like methanol or ethanol are commonly used as they can facilitate proton transfer steps in the reaction mechanism.

• Pressure and Temperature: These parameters can be adjusted to control the reaction rate. Higher pressures and temperatures generally lead to faster reactions but may also increase the risk of side reactions.

Transfer Hydrogenation

Transfer hydrogenation offers a convenient alternative to using high-pressure hydrogen gas. In this method, a hydrogen donor molecule, such as 2-propanol or formic acid, is used in conjunction with a catalyst, typically Raney Nickel or a noble metal catalyst.[6]

Materials:

• (4-Chlorophenyl)(oxo)acetaldehyde oxime

• Raney Nickel (slurry in water)

• 2-Propanol

• Potassium hydroxide (KOH) (optional, for primary amine selectivity)[6]

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add (4-Chlorophenyl)(oxo)acetaldehyde oxime (1.0 eq) and 2-propanol.

• Carefully wash the Raney Nickel slurry with 2-propanol to remove water.

• Add the Raney Nickel catalyst to the reaction mixture.

• If exclusive formation of the primary amine is desired, a catalytic amount of KOH can be added.[6]

• Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully filter the mixture to remove the Raney Nickel. Caution: Raney Nickel is pyrophoric and should be kept wet.

• Wash the catalyst with 2-propanol.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product as necessary.

Causality of Experimental Choices:

• Hydrogen Donor: 2-Propanol serves as a safe and readily available source of hydrogen.

• Catalyst: Raney Nickel is a cost-effective and highly active catalyst for transfer hydrogenation.

• Base Additive: The addition of a base like KOH can suppress the formation of secondary amines by preventing the condensation of the initially formed primary amine with acetone (a byproduct of 2-propanol oxidation).[6]

Asymmetric Reduction for Enantiomerically Enriched Amino Alcohols

For many pharmaceutical applications, a single enantiomer of 2-amino-1-(4-chlorophenyl)ethanol is required. This can be achieved through asymmetric catalytic reduction.

The use of borane reagents modified with chiral ligands, such as amino alcohols, can effect the enantioselective reduction of oxime ethers.[7][8]

Materials:

• O-alkyl ether of (4-Chlorophenyl)(oxo)acetaldehyde oxime (e.g., O-methyl oxime)

• Sodium borohydride (NaBH₄)

• Zirconium tetrachloride (ZrCl₄)[7][8]

• Chiral amino alcohol (e.g., (1R,2S)-(-)-Norephedrine)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere, prepare the chiral reducing agent by reacting NaBH₄, ZrCl₄, and the chiral amino alcohol in anhydrous THF.[7][8]

• Cool the resulting reagent to a low temperature (e.g., 0 °C or -20 °C).

• Slowly add a solution of the O-alkyl (4-Chlorophenyl)(oxo)acetaldehyde oxime in anhydrous THF to the chiral reagent.

• Stir the reaction at the low temperature and monitor its progress by TLC or chiral HPLC.

• Upon completion, quench the reaction carefully with an acidic workup (e.g., addition of dilute HCl).

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product and determine the enantiomeric excess (e.e.) by chiral HPLC or NMR analysis.

Causality of Experimental Choices:

• Oxime Ether: O-alkylation of the oxime can improve its stability and reactivity in some reduction systems.

• Chiral Auxiliary: The chiral amino alcohol complexes with the borohydride and Lewis acid to create a chiral environment, directing the hydride delivery to one face of the C=N double bond.

• Lewis Acid: ZrCl₄ acts as a Lewis acid to activate the oxime ether towards reduction.[7][8]

Data Presentation: Comparison of Catalytic Systems

Catalytic System	Catalyst	Reductant	Key Advantages	Potential Challenges
Heterogeneous Hydrogenation	Pd/C, Pt/C	H₂ gas	High activity, catalyst recyclability, scalability.[4][5]	Requires specialized high-pressure equipment, potential for over-reduction.
Transfer Hydrogenation	Raney Ni	2-Propanol	Avoids high-pressure H₂, uses common lab equipment.[6]	Catalyst can be pyrophoric, potential for side reactions.[6]
Asymmetric Reduction	NaBH₄/ZrCl₄/Chiral Ligand	NaBH₄	Access to enantiomerically enriched products.[7][8]	Stoichiometric use of chiral reagents, may require derivatization of the oxime.
Biocatalysis	Ene-reductases	NADPH	High enantioselectivity, mild reaction conditions.[2]	Enzyme availability and stability, substrate scope may be limited.
Chemoenzymatic Reduction	Pd nanocatalyst & Lipase	H₂ gas	One-pot conversion to chiral amides with high e.e.[9][10]	Requires careful optimization of two catalytic cycles.

Experimental Workflow Visualization

Workflow for Heterogeneous Catalytic Hydrogenation

Caption: Workflow for heterogeneous catalytic hydrogenation.

Logical Relationship of Reduction Pathways

Caption: Mechanistic pathways for oxime reduction.

References

• Asymmetric reductive acylation of aromatic ketoximes by enzyme-metal cocatalysis. (2008). The Journal of Organic Chemistry. [Link]

• Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. (2022). MDPI. [Link]

• Mechanistic Insights into the Ene-Reductase-Catalyzed Promiscuous Reduction of Oximes to Amines. (2023). PMC. [Link]

• Asymmetric Reduction of Ketoxime O-Alkyl Ethers with Chirally Modified NaBH4-ZrCl4. (1990). RSC Publishing. [Link]

• Asymmetric Reductive Acylation of Aromatic Ketoximes by Enzyme-Metal Cocatalysis. (2008). ACS Publications. [Link]

• Asymmetric reduction of ketoxime O-alkyl ethers with chirally modified NaBH4–ZrCl4. (1990). Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Metal/Oxide Interface Enabling Selective Electrocatalytic Reduction of Oxime to Amine in Neutral Electrolyte. (2025). Journal of the American Chemical Society. [Link]

• Asymmetric Synthesis of Primary Amines via the Spiroborate-Catalyzed Borane Reduction of Oxime Ethers. (N.A.). PMC. [Link]

• Heterogeneous Catalysis for Selective Hydrogenation of Oximes. (2022). Encyclopedia.pub. [Link]

• Metal/Oxide Interface Enabling Selective Electrocatalytic Reduction of Oxime to Amine in Neutral Electrolyte. (2025). PubMed. [Link]

• Primary amines from alkenes and carbonyl compounds: highly selective hydrogenation of oximes using a homogeneous Ru-catalyst. (2024). Catalysis Science & Technology. [Link]

• Challenges in catalytic reduction of oximes to hydroxylamine products (top), and overview of available methods (bottom). (N.A.). ResearchGate. [Link]

• Palladium Catalysis. V.1 The Hydrogenation of α-Oximino Ketones2,3. (N.A.). American Chemical Society. [Link]

• Palladium Catalysis. V.1 The Hydrogenation of α-Oximino Ketones2,3. (N.A.). ACS Publications. [Link]

• Reduction of ketoximes to amines by catalytic transfer hydrogenation using Raney Nickel and 2-propanol as hydrogen donor. (N.A.). UTC Scholar. [Link]

• Synthesis of 2-(4-chlorobenzylamino)-1-(4-nitrophenyl)ethanol and its chemical transformations. (2015). ResearchGate. [Link]

• Enantioselective Transfer Hydrogenation of α‑Methoxyimino-β-keto Esters. (2024). Semantic Scholar. [Link]

• A Rapid and Practical Protocol for Solvent-Free Reduction of Oximes to Amines with NaBH4/ZrCl4/Al2O3 System. (2011). ResearchGate. [Link]

• 2.3 Catalytic Hydrogenation of Ketones. (N.A.). ResearchGate. [Link]

• Cobalt-Catalyzed Efficient Asymmetric Hydrogenation of α-Primary Amino Ketones. (N.A.). PMC. [Link]

• STEREOSELECTIVE REDUCTION OF α-HYDROXY OXIME ETHERS: A CONVENIENT ROUTE TO CIS-1,2-AMINO ALCOHOLS. (2018). PMC. [Link]

• Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities. (2022). PubMed. [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives. (N.A.).

• (PDF) Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities. (2021). ResearchGate. [Link]

• One-Pot Preparation of Cyclic Amines from Amino Alcohols. (N.A.). Organic Syntheses Procedure. [Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines. (2025). SciHorizon. [Link]

• Clean synthesis of acetaldehyde oxime through ammoximation on titanosilicate catalysts. (N.A.). Catalysis Science & Technology. [Link]

• Dual acting oximes designed for therapeutic decontamination of reactive organophosphates via catalytic inactivation and acetylcholinesterase reactivation. (N.A.). PMC. [Link]

• 2,2,2-Trifluoroacetaldehyde O-(Aryl)oxime: A Precursor of Trifluoroacetonitrile. (N.A.). N.A.. [Link]

• Clean synthesis of acetaldehyde oxime through ammoximation on titanosilicate catalysts Jianghong Ding, Le Xu, Yejun Yu, Haihong. (N.A.). Rsc.org. [Link]

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Application Note: (4-Chlorophenyl)(oxo)acetaldehyde Oxime as a Versatile Substrate in Modern Cross-Coupling Methodologies

An in-depth guide for researchers, scientists, and drug development professionals.

(4-Chlorophenyl)(oxo)acetaldehyde oxime, an α-keto-aldoxime, is a versatile building block whose reactivity extends beyond classical carbonyl chemistry. While not a traditional substrate for canonical cross-coupling reactions like Suzuki or Heck in its native form, its true potential is unlocked in two advanced catalytic strategies: as a directing group for C-H bond activation and as a precursor for the synthesis of functionalized isoxazoles, which are then subjected to cross-coupling. This guide details the principles and protocols for leveraging this compound in these modern synthetic applications.

Part 1: Oxime-Directed C-H Activation Cross-Coupling

The oxime functional group is a powerful and removable directing group for the ortho-functionalization of aromatic rings.[1] The nitrogen atom's lone pair coordinates to a transition metal catalyst, typically palladium, positioning it to selectively activate a typically inert C-H bond at the ortho position. This forms a stable five-membered palladacycle intermediate, which is the key to the subsequent cross-coupling event. This strategy allows for the construction of complex molecular architectures with high regioselectivity, bypassing the need for pre-functionalized starting materials.[2][3][4]

Governing Principle: The Palladacycle Catalytic Cycle

The generally accepted mechanism for oxime-directed C-H acylation involves several key steps:

• Coordination: The oxime nitrogen coordinates to the Pd(II) catalyst.

• C-H Activation: The catalyst effects a concerted metalation-deprotonation (CMD) event at the ortho-C-H bond of the chlorophenyl ring, forming a stable palladacycle intermediate.

• Oxidative Coupling: The palladacycle reacts with the coupling partner. In the case of decarboxylative acylation with an α-keto acid, the acid first decarboxylates to form an acyl radical, which is trapped by the palladium center.

• Reductive Elimination: The newly formed acyl and aryl groups on the palladium center couple and reductively eliminate, forming the C-C bond and regenerating the Pd(II) catalyst to continue the cycle.

Sources

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Application Notes and Protocols for (4-Chlorophenyl)(oxo)acetaldehyde oxime

Introduction

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a chemical compound with potential applications in pharmaceutical and agrochemical research and development.[1] As an intermediate, its proper handling and storage are paramount to ensure the integrity of the compound, the safety of laboratory personnel, and the reproducibility of experimental results. This document provides a detailed guide for researchers, scientists, and drug development professionals on the recommended protocols for the safe handling and storage of this compound. The information herein is synthesized from available safety data and the general chemical principles governing oximes and chlorinated aromatic compounds.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a compound is the foundation of its safe handling. The table below summarizes the known properties of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Property	Value	Source
Physical State	Solid	[2]
Color	Yellow	[2]
Melting Point	185-190°C	[2]
Molecular Formula	C8H6ClNO2	Inferred
Molecular Weight	183.59 g/mol	Inferred
Solubility	Data not available. Assume low aqueous solubility.	General knowledge
Odor	Data not available.	[2]

Receiving and Initial Inspection

Proper protocols for receiving and inspecting new shipments of (4-Chlorophenyl)(oxo)acetaldehyde oxime are critical to prevent contamination and ensure the material meets specifications.

Protocol for Receiving and Inspection:

• Verify Documentation: Upon receipt, cross-reference the shipping documents with the purchase order to ensure the correct compound and quantity have been delivered.

• Inspect Packaging: Visually inspect the exterior packaging for any signs of damage, such as dents, punctures, or stains, which could indicate a compromised primary container.

• Don Personal Protective Equipment (PPE): Before handling the primary container, at a minimum, wear safety glasses with side shields, a lab coat, and nitrile gloves.

• Inspect Primary Container: Carefully remove the primary container from the secondary packaging in a well-ventilated area, preferably within a fume hood. Examine the container for any cracks, leaks, or a compromised seal.

• Label Verification: Confirm that the label on the primary container clearly identifies the compound as "(4-Chlorophenyl)(oxo)acetaldehyde oxime" and includes any relevant hazard warnings.

• Record Keeping: Document the date of receipt, lot number, and initial observations in the laboratory inventory system.

Caption: Workflow for receiving and inspecting (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Handling Protocols

Due to the potential hazards associated with chlorinated organic compounds and oximes, strict handling protocols must be followed.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (4-Chlorophenyl)(oxo)acetaldehyde oxime:

• Eye Protection: Chemical safety goggles or a face shield.[2]

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[2]

• Body Protection: A flame-retardant lab coat.[2]

• Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-approved respirator is recommended.[2]

Engineering Controls

• Ventilation: All handling of (4-Chlorophenyl)(oxo)acetaldehyde oxime should be conducted in a well-ventilated area. A certified chemical fume hood is required for weighing and transferring the solid compound.[2]

• Eye Wash and Safety Shower: An operational eye wash station and safety shower must be readily accessible in the immediate work area.[2][3]

General Handling Practices

• Avoid contact with skin and eyes.[2]

• Do not breathe dust.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.[3][4]

• Use non-sparking tools and equipment, especially when handling larger quantities.[3]

Storage Protocols

The stability and integrity of (4-Chlorophenyl)(oxo)acetaldehyde oxime are dependent on proper storage conditions.

Recommended Storage Conditions

• Temperature: Store in a cool, dry place.[2] Avoid exposure to high temperatures.

• Light: Protect from direct sunlight.[2] Amber glass or opaque containers are recommended.

• Container: Keep the container tightly closed to prevent moisture absorption and contamination.[2] The original container is the preferred storage vessel.

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize potential degradation, although specific data on its atmospheric sensitivity is unavailable.

Incompatible Materials

To prevent hazardous reactions, store (4-Chlorophenyl)(oxo)acetaldehyde oxime away from the following:

• Strong Oxidizing Agents: Such as perchlorates, peroxides, permanganates, chlorates, and nitrates, as violent reactions can occur.[3]

• Strong Acids: Such as hydrochloric, sulfuric, and nitric acids.[3] Oximes can undergo hydrolysis under acidic conditions.[5][6]

• Heat and Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[2][3]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. kishida.co.jp [kishida.co.jp]
• 3. nj.gov [nj.gov]
• 4. keyorganics.net [keyorganics.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving yield in (4-Chlorophenyl)(oxo)acetaldehyde oxime synthesis

Welcome to the Technical Support Center for Advanced Intermediate Synthesis. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide and methodology framework to address the specific challenges associated with the synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime (CAS: 3750-07-0 / 1089304-84-6).

This alpha-keto oxime is a critical building block for bioactive heterocycles, such as imidazoles and pyrimidones[1]. However, its synthesis is frequently bottlenecked by over-oxidation, poor geometric isomer selectivity, and tedious isolation procedures. Below, you will find mechanistic insights, field-proven FAQs, and self-validating protocols designed to maximize your yield and purity.

Core Synthetic Pathways

Figure 1: Dual synthetic pathways for (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Troubleshooting & FAQs

Q1: My yield is stalling at 60-70% when using the alpha-nitrosation route on 4-chloroacetophenone. How can I suppress side reactions? Expert Insight: The alpha-nitrosation of acetophenones using sodium nitrite and hydrochloric acid is highly prone to oxidative side reactions and the loss of active reagent via NOₓ gas evolution. The causality lies in the rapid decomposition of nitrous acid if the local concentration and temperature are too high. Solution: By maintaining the HCl concentration strictly between 4-8% and adding the sodium nitrite in controlled batches (e.g., every 3-10 minutes) at 15-25 °C, you prevent the toxic accumulation of nitrous acid[2]. This controlled kinetic release ensures the nitrosonium ion ( NO+ ) preferentially attacks the enol form of 4-chloroacetophenone, drastically reducing over-oxidation and improving the yield to >90%[2].

Q2: When synthesizing the oxime from 4-chlorophenylglyoxal and hydroxylamine, NMR shows a mixture of products. How do I improve selectivity for the mono-oxime? Expert Insight: Arylglyoxals reacting with hydroxylamine can form both the desired alpha-keto oxime and unwanted dioximes. Furthermore, the target compound exists as a mixture of E- and Z-geometric isomers, with the E-isomer being thermodynamically favored (typically in an 8:1 ratio)[3]. Solution: Strict stoichiometric control is mandatory. Use exactly 1.0 to 1.1 equivalents of hydroxylamine hydrochloride. Crucially, buffer the reaction with a mild base like sodium carbonate (0.55 eq relative to NH₂OH·HCl) in an ethanol/water mixture[1]. This liberates the free hydroxylamine nucleophile without creating highly basic conditions that promote glyoxal degradation or double-condensation.

Q3: What is the most efficient solvent and workup system for scaling up the nitrosation route? Expert Insight: Traditional workups requiring column chromatography are not scalable and lead to material loss. A self-validating solvent system leverages differential solubility to isolate the product cleanly. Solution: Perform the reaction in ethyl acetate. Ethyl acetate dissolves the starting material perfectly and allows for direct phase separation after the reaction. By distilling the ethyl acetate post-reaction and adding a non-polar anti-solvent like cyclohexane, the target alpha-oxime selectively crystallizes[2]. This allows for solvent recycling and ensures a product purity of >98% without chromatography[2].

Q4: Can I perform the oximation without solvents to adhere to green chemistry principles? Expert Insight: Yes. Mechanochemical synthesis (grinding) has been validated for oxime formation. While aliphatic ketones react without catalysts, aromatic ketones and glyoxals often require a solid support to facilitate the nucleophilic attack[4]. Solution: Grinding the precursor with hydroxylamine hydrochloride and sodium hydroxide in the presence of silica gel as a solid catalyst can yield the oxime quantitatively within an hour, entirely bypassing solvent-based reflux and complex extractions[4].

Optimized Experimental Protocols

Protocol A: High-Yield Alpha-Nitrosation of 4-Chloroacetophenone

Self-Validating System: The reaction progress is visually indicated by the cessation of mild gas evolution, and success is confirmed by spontaneous crystallization during the anti-solvent addition.

• Dissolution: Charge a reaction vessel with 4-chloroacetophenone (1.0 eq) and ethyl acetate (approx. 5 volumes). Stir until completely dissolved.

• Acidification: Add aqueous hydrochloric acid to achieve a final HCl concentration of 4-8% in the aqueous phase. Stir vigorously to maintain a uniform biphasic mixture[2].

• Controlled Nitrosation: Stabilize the internal temperature at 15-25 °C. Add sodium nitrite (1.2 - 3.0 eq) in discrete batches every 3-10 minutes. Causality: Slow addition prevents thermal spikes and NOₓ off-gassing, maximizing atom economy[2].

• Maturation: Stir for 1-10 hours. Validation: Monitor via TLC (Hexane:EtOAc) until the starting material spot is fully consumed.

• Phase Separation & Neutralization: Wash the organic layer with deionized water, then adjust the pH to neutral using saturated aqueous NaHCO₃.

• Isolation: Distill the ethyl acetate under reduced pressure. To the concentrated residue, add cyclohexane. The target (4-Chlorophenyl)(oxo)acetaldehyde oxime will crystallize. Filter, wash with cold cyclohexane, and dry in vacuo[2].

Protocol B: Direct Oximation of 4-Chlorophenylglyoxal

• Precursor Preparation: Dissolve 4-chlorophenylglyoxal monohydrate (1.0 eq) in a 1:1 (v/v) mixture of ethanol and water[1].

• Buffered Oximation: Add hydroxylamine hydrochloride (1.1 eq) followed by sodium carbonate (0.55 eq). Causality: The base neutralizes the HCl salt, generating the active nucleophile while maintaining a pH that prevents dioxime formation[1].

• Reaction: Stir the mixture at room temperature to 60 °C for 1 to 4 hours.

• Extraction: Remove ethanol under reduced pressure. Extract the aqueous residue with dichloromethane or ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate, and recrystallize the resulting solid from ethanol to obtain the pure product[1].

Quantitative Data Summary

Synthetic Route	Precursor	Reagents / Catalyst	Key Optimization	Typical Yield	Target Purity
Alpha-Nitrosation	4-Chloroacetophenone	NaNO₂, HCl (4-8% aq)	Controlled batch addition at 15-25°C; Cyclohexane crystallization	> 90%	> 98%
Direct Oximation	4-Chlorophenylglyoxal	NH₂OH·HCl, Na₂CO₃	Strict 1:1.1 stoichiometry; pH buffering in EtOH/H₂O	65 - 85%	> 95%
Mechanochemical	4-Chlorophenylglyoxal	NH₂OH·HCl, NaOH, Silica Gel	Solvent-free grinding; Solid-support catalysis	~ 85%	> 90%

References

• Title: Process for preparing alpha-oxime acetophenone derivatives (CN111233719B)
• Title: Efficient synthesis of novel 1-hydroxy-2,4,5-trisubstituted imidazole derivatives via a one-pot, four-component reaction Source: Arkivoc URL
• Title: Synthesis of Acetophenone Oxime And Determination of The Ration of Its Geometric Isomers Source: Misurata University Journal URL
• Title: A Simple Synthesis of Oximes Source: ResearchGate URL

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. CN111233719B - Process for preparing alpha-oxime acetophenone derivatives - Google Patents [patents.google.com]
• 3. journals.misuratau.edu.ly [journals.misuratau.edu.ly]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting (4-Chlorophenyl)(oxo)acetaldehyde Oxime Extraction

Welcome to the Advanced Technical Support portal. As a Senior Application Scientist, I have designed this guide to move beyond basic procedures and address the fundamental chemical mechanics governing the extraction and purification of (4-Chlorophenyl)(oxo)acetaldehyde oxime (CAS No. 1089304-84-6)[1]. This compound is a highly valuable intermediate in the synthesis of complex heterocycles, including fully substituted 1,3-thiazoles and imidazoles[2][3].

Because of the bifunctional nature of the arylglyoxal precursor, extraction workflows are frequently derailed by competing kinetic reactions and pH-dependent partitioning. This guide provides field-proven, self-validating methodologies to isolate your target compound with high fidelity.

Mechanistic Overview of Impurity Formation

To troubleshoot an extraction, you must first understand the causality of the impurities present in your crude mixture. The synthesis typically involves condensing 4-chlorophenylglyoxal with hydroxylamine hydrochloride[4].

The Kinetic vs. Thermodynamic Trap: The aldehyde carbonyl of 4-chlorophenylglyoxal is highly electrophilic and reacts rapidly with hydroxylamine under kinetic control to form the desired aldoxime. However, if the reaction temperature exceeds 25°C or if a stoichiometric excess of hydroxylamine is present, the less reactive ketone carbonyl will also undergo condensation. This forms 4-chlorophenylglyoxime (the dioxime) , the most stubborn impurity encountered during liquid-liquid extraction (LLE).

Furthermore, the target aldoxime is amphoteric. The oxime hydroxyl group has a pKa of approximately 11.2. If your extraction utilizes aggressive basic washes (e.g., NaOH), the oxime will deprotonate into a water-soluble oximate salt, causing catastrophic yield loss into the aqueous waste stream.

Diagnostic FAQs: Troubleshooting Common Issues

Q1: My organic layer yield is extremely low after the basic wash. Where did my product go? A: It is almost certainly in your aqueous layer. If you used a strong base like Sodium Hydroxide (NaOH) to neutralize the residual hydroxylamine hydrochloride, the pH likely exceeded 12. At this pH, the oxime deprotonates. Causality & Resolution: Always use a mild base like 5% Sodium Bicarbonate (NaHCO 3​ )[5]. Bicarbonate buffers the aqueous layer to a pH of ~8.0, which is sufficient to neutralize the acid without crossing the pKa threshold of the oxime.

Q2: I am encountering a severe, unbreakable emulsion during the liquid-liquid extraction. How can I resolve this? A: Emulsions in this specific system are caused by unreacted hydroxylamine salts acting as weak surfactants, combined with the limited solubility of the dioxime impurity precipitating at the solvent interface. Causality & Resolution: Increase the ionic strength of the aqueous layer by adding saturated brine (NaCl). This induces a "salting-out" effect, forcing organic compounds into the organic phase and disrupting the hydration shells stabilizing the emulsion. If a solid interface persists, filter the entire biphasic mixture through a pad of Celite before separating the layers.

Q3: TLC shows a significant impurity trailing below my product. What is it, and how do I remove it without column chromatography? A: This is the over-reacted dioxime impurity. Because it possesses two polar hydroxyl groups, it binds strongly to silica and trails the mono-oxime. Causality & Resolution: Exploit their differential thermodynamic solubility. The target aldoxime is highly soluble in warm toluene, whereas the highly crystalline dioxime has poor solubility. A hot filtration in toluene will selectively precipitate and remove the bulk of the dioxime[4].

Quantitative Data: Impurity Profiling

Use the following data to track the partitioning behavior of your reaction components during extraction.

Compound	Molecular Weight ( g/mol )	TLC R f​ (Hexane:EtOAc 7:3)	Estimated pKa	Partitioning Behavior
(4-Chlorophenyl)(oxo)acetaldehyde oxime	183.59	0.45	~11.2	Organic (at Neutral/Mild Basic pH)
4-Chlorophenylglyoxal (Starting Material)	168.58	0.65	N/A	Organic
4-Chlorophenylglyoxime (Dioxime Impurity)	198.61	0.20	~10.5	Aqueous/Interface (Basic pH)
4-Chlorobenzoic Acid (Oxidative Degradation)	156.57	0.10 (streaks)	3.98	Aqueous (pH > 5)

Self-Validating Extraction & Purification Protocol

This protocol is engineered as a self-validating system. Do not proceed to the next step unless the validation check passes.

Step 1: Quenching and Initial Partitioning

• Concentrate the crude reaction mixture under reduced pressure to remove primary alcoholic solvents (e.g., methanol or ethanol).

• Dilute the residue in Ethyl Acetate (EtOAc) (15 mL/g of theoretical yield) and an equal volume of distilled water.

• Validation Check: Observe the layers. If an emulsion forms, add 10 mL of saturated aqueous NaCl until the phase boundary is sharp.

Step 2: Acidic/Neutral Wash

• Separate the organic layer. Wash the organic layer once with distilled water to remove bulk hydroxylamine hydrochloride salts.

• Validation Check: Test the pH of the aqueous waste. It should be highly acidic (pH 2-3). Discard the aqueous layer.

Step 3: Mild Basic Wash (Critical Step)

• Wash the organic layer with 5% aqueous NaHCO 3​ (10 mL/g) to neutralize residual acids and partition any 4-chlorobenzoic acid degradation products into the aqueous phase.

• Validation Check: Test the pH of the aqueous layer immediately after separation. It must read between 7.5 and 8.5.

  • If pH < 7: Unneutralized acid remains; repeat the NaHCO 3​ wash.

  • If pH > 10: You have used the wrong base, and the oxime is deprotonating. Immediately back-extract the aqueous layer with fresh EtOAc.

Step 4: Drying and Concentration

• Wash the organic layer with saturated brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to yield a crude solid.

• Validation Check: The crude mass should not exceed 110% of the theoretical yield. If it does, solvent or inorganic salts remain.

Step 5: Selective Crystallization (Dioxime Removal)

• Suspend the crude solid in toluene (5 mL/g) and heat to 80°C. The target aldoxime will dissolve, leaving the dioxime impurity as a suspended solid.

• Perform a hot filtration. Concentrate the filtrate to yield pure (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Workflow Visualization

Liquid-liquid extraction and purification workflow for the target aldoxime.

References

• ChemicalBook. (4-CHLOROPHENYL)(OXO)ACETALDEHYDE OXIME Product Specifications.1

• The Journal of Organic Chemistry (ACS). One-Pot Multicomponent Synthesis of Fully Substituted 1,3-Thiazoles Appended with Naturally Occurring Lawsone.2

• ResearchGate. Efficient synthesis of novel 1-hydroxy-2,4,5-trisubstituted imidazole derivatives via a one-pot, four-component reaction.3

• Google Patents. TWI357408B - 3-substituted-4-pyrimidone derivatives.4

• Organic Process Research & Development (ACS). A Scaleable Synthesis of Fiduxosin.5

Sources

• 1. (4-CHLOROPHENYL)(OXO)ACETALDEHYDE OXIME CAS#: 1089304-84-6 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. TWI357408B - 3-substituted-4-pyrimidone derivatives - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting (4-Chlorophenyl)(oxo)acetaldehyde Oxime Conversions

Welcome to the Advanced Synthesis Support Center. (4-Chlorophenyl)(oxo)acetaldehyde oxime is a highly versatile, polyfunctional intermediate widely utilized in drug discovery for the synthesis of α -amino ketones, functionalized heterocycles, and acyl cyanides. However, its dense array of reactive sites—an aryl chloride, a ketone, and an oxime—makes it highly susceptible to chemoselectivity issues.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to help you eliminate side reactions and optimize your yields.

FAQ 1: Catalytic Hydrogenation & Reduction

Q: Why am I losing the 4-chloro substituent and seeing over-reduction when reducing the oxime to an amine?

Mechanistic Causality: When utilizing standard Palladium on Carbon (Pd/C) under an H2​ atmosphere, you are initiating two competing catalytic cycles. While Pd/C efficiently reduces the C=N bond of the oxime, it is also highly active for the hydrodechlorination (hydrogenolysis) of aryl chlorides [1]. Furthermore, strong hydride donors (like LiAlH4​ ) or extended hydrogenation times will reduce the adjacent α -ketone, yielding an undesired amino alcohol rather than the target α -amino ketone.

The Solution: Abandon hydrogenolytic noble metals. Switch to a single-electron transfer (SET) reduction using Zinc dust in acidic media. The acidic environment serves a dual purpose: it facilitates the reduction of the oxime and immediately protonates the resulting primary amine, preventing pyrazine-forming self-condensation.

Quantitative Data: Reducing Agent Comparison

Reducing Agent	C-Cl Bond Cleavage	Ketone Over-Reduction	Typical Amine Yield	Recommendation
Pd/C, H2​ (1 atm)	High (>40%)	Moderate (10-20%)	< 30%	Not recommended
LiAlH4​	Low (<5%)	High (>80%)	< 10%	Avoid (forms amino alcohol)
SnCl2​⋅2H2​O	Low (<1%)	Low (<2%)	80 - 90%	Alternative (heavy metal waste)
Zn dust / HCl	Low (<2%)	Low (<5%)	75 - 85%	Preferred

Self-Validating Protocol: Chemoselective Zn/HCl Reduction

• Dissolution: Dissolve 10 mmol of (4-Chlorophenyl)(oxo)acetaldehyde oxime in 30 mL of anhydrous methanol. Cool the flask to 0 °C in an ice bath.

• Activation: Add 30 mmol (3.0 eq) of activated Zinc dust in one portion.

• Controlled Addition: Dropwise, add 15 mL of 2M methanolic HCl over 30 minutes. Causality: Slow addition controls the exothermic SET process, preventing thermal degradation of the ketone.

• Reaction: Remove the ice bath and stir at 25 °C for 2 hours.

• Validation Check: Spot the reaction on a TLC plate (Hexane:EtOAc 3:1). The UV-active starting material ( Rf​≈0.4 ) must disappear. Spray the plate with Ninhydrin and heat; a dark purple spot at the baseline confirms the presence of the protonated primary amine.

• Workup: Filter the suspension through a Celite pad to remove zinc salts. Carefully neutralize the filtrate to pH 8 using saturated aqueous NaHCO3​ . Extract with EtOAc (3 x 20 mL), dry over Na2​SO4​ , and concentrate under reduced pressure.

Experimental workflow for the chemoselective Zn/HCl reduction of the oxime.

FAQ 2: Dehydration to Acyl Cyanides

Q: When attempting to dehydrate the oxime to 4-chlorobenzoyl cyanide, I recover 4-chlorobenzoic acid and hydrogen cyanide. What is happening?

Mechanistic Causality: You are triggering a Second-Order Beckmann Rearrangement, commonly known as Beckmann Fragmentation . When α -keto oximes are subjected to harsh dehydrating agents (e.g., refluxing SOCl2​ or P2​O5​ ), the highly electron-withdrawing nature of the adjacent carbonyl group promotes C-C bond cleavage rather than simple elimination of water. This fractures the molecule into an acyl cation (which hydrolyzes to the carboxylic acid) and HCN.

The Solution: Transition to a mild, neutral dehydrating agent that operates via a concerted syn-elimination mechanism at room temperature. The Burgess reagent (methyl N-(triethylammoniumsulfonyl)carbamate) is exceptionally effective for this, suppressing fragmentation entirely [2].

Divergent pathways of activated alpha-keto oximes: Dehydration vs. Beckmann Fragmentation.

Self-Validating Protocol: Mild Dehydration via Burgess Reagent

• Preparation: Dissolve 5.0 mmol of the oxime in 20 mL of anhydrous THF under an inert N2​ atmosphere.

• Addition: Add 7.5 mmol (1.5 eq) of Burgess reagent in a single portion.

• Reaction: Stir at 20–25 °C for 3 hours. Do not apply heat.

• Validation Check: Take a 0.1 mL aliquot, evaporate the solvent, and run an FT-IR spectrum. The broad -OH stretch at ~3300 cm−1 must vanish, replaced by a sharp, distinct -CN stretch at ~2220 cm−1 . This confirms dehydration without fragmentation.

• Workup: Concentrate the reaction mixture under reduced pressure. Partition the residue between EtOAc (30 mL) and water (30 mL). Wash the organic layer with brine, dry over Na2​SO4​ , and evaporate to yield the pure 4-chlorobenzoyl cyanide.

FAQ 3: Heterocycle Synthesis & Condensation

Q: My condensation with 1,2-diamines to form quinoxalines yields a complex mixture, unreacted starting material, and glyoxal byproducts. How can I improve the yield?

Mechanistic Causality: Two distinct chemical phenomena are sabotaging your condensation:

• Geometric Isomerism: (4-Chlorophenyl)(oxo)acetaldehyde oxime exists as an equilibrium mixture of (E) and (Z) isomers. The (Z)-isomer exhibits significantly lower solubility and higher steric hindrance, drastically reducing its reaction rate with nucleophiles [3].

• Hydrolytic Reversion: The condensation of the diamine with the ketone generates water. Because oxime formation is reversible, this water hydrolyzes the unreacted oxime back into (4-chlorophenyl)glyoxal, which then undergoes competing side reactions.

The Solution: You must pre-isomerize the oxime to the more reactive (E)-isomer and strictly sequester the water generated during the reaction. Add a catalytic amount of p-Toluenesulfonic acid (p-TsOH) to the oxime in ethanol and reflux for 1 hour before adding the diamine. Conduct the subsequent condensation in the presence of activated 3Å molecular sieves.

Reaction pathways of the oxime showing desired conversions and major side reactions.

References

• Sajiki, H., Kume, A., Hattori, K., & Hirota, K. (2002). Mild and general procedure for Pd/C–Catalyzed hydrodechlorination of aromatic chlorides. Tetrahedron Letters, 43(40), 7251-7254.[Link]

• Miller, C. P., & Kaufman, D. H. (2000). Mild and Efficient Dehydration of Oximes to Nitriles Mediated by the Burgess Reagent. Synlett, 2000(08), 1169-1171.[Link]

• Gawley, R. E. (1988). The Beckmann Reactions: Rearrangements, Elimination–Additions, Fragmentations, and Rearrangement–Cyclizations. Organic Reactions, 35, 1-420.[Link]

• Sarkar, S. M., et al. (2015). Regioselective Synthesis of V-Shaped Bistriazinyl-phenanthrolines. The Journal of Organic Chemistry, 80(16), 8036-8045.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Crystallization of (4-Chlorophenyl)(oxo)acetaldehyde oxime

Welcome to the advanced troubleshooting and protocol hub for the isolation and crystallization of (4-Chlorophenyl)(oxo)acetaldehyde oxime (CAS: 1089304-84-6)[1]. As an α -keto oxime, this compound presents unique thermodynamic and kinetic challenges during crystallization, primarily driven by E/Z stereoisomerism and complex hydrogen-bonding networks[2][3].

This guide is engineered for researchers and drug development professionals. It moves beyond basic empirical advice, providing mechanistic explanations for why specific crystallization failures occur and how to construct self-validating protocols to overcome them.

Part 1: Core Mechanistic Principles

To successfully crystallize (4-Chlorophenyl)(oxo)acetaldehyde oxime, you must control the molecular geometry of the oxime bond. The C=N−OH moiety exists in two configurations that dictate the physical state of the compound:

• The Z -Isomer (Syn): In α -keto oximes, the Z -isomer is prone to forming intramolecular hydrogen bonds between the oxime hydroxyl group and the adjacent carbonyl oxygen[2][3]. This internal chelation prevents the molecule from building extended crystal lattices, resulting in higher solubility, lower melting points, and a severe tendency to "oil out" (Liquid-Liquid Phase Separation).

• The E -Isomer (Anti): Steric hindrance prevents intramolecular bonding. Instead, the E -isomer forms robust intermolecular hydrogen bonds with neighboring molecules[2][3]. This network heavily favors the formation of a highly ordered, stable crystalline solid phase.

Because the energy barrier for E/Z isomerization is high (approx. 200 kJ/mol in aprotic solvents at room temperature)[2], solutions often become "trapped" as a non-crystallizing mixture. Successful crystallization requires manipulating this equilibrium.

Part 2: Troubleshooting FAQs

Q1: My product is "oiling out" (forming a biphasic syrup) instead of crystallizing. How do I force nucleation?

A: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the supersaturation trajectory crosses the binodal curve before the spinodal (nucleation) curve. In α -keto oximes, this is almost always caused by a high concentration of the highly soluble Z -isomer acting as an impurity, which depresses the melting point of the mixture. Solution: Do not crash-cool the system. Hold the temperature just above the cloud point, introduce 1-2 wt% of pure E -isomer seed crystals, and implement a highly controlled cooling ramp (< 0.1 °C/min). Alternatively, switch to a solvent that disrupts intramolecular H-bonding (e.g., Ethanol/Water mixtures) to lower the chemical potential of the solid phase[4].

Q2: NMR confirms I have a 60:40 mixture of E/Z isomers in solution, but I need a single, pure polymorph. How do I resolve this without chromatography?

A: You must employ Crystallization-Induced Diastereomer Transformation (CIDT) [5]. By adding a catalytic amount of an acid (such as NH2​OH⋅HCl or a trace of HCl ), you lower the activation barrier for E/Z isomerization via a tetrahedral intermediate[5]. Because the E -isomer is less soluble, it will selectively crystallize out of solution. As Le Chatelier's principle dictates, the depletion of the E -isomer in the liquid phase will drive the remaining Z -isomer to convert into the E -isomer, ultimately yielding >95% pure E -isomer crystals[5].

Q3: I tried heating the solution to dissolve the oil and force equilibration, but my yield dropped and I detected degradation. What happened?

A: You likely triggered a Beckmann rearrangement or thermal degradation. Under acidic conditions and high heat, oximes can rearrange into amides[6]. Solution: Keep equilibration temperatures below 60 °C. If CIDT is required, use the mildest possible catalyst (e.g., cyanuric chloride/ZnCl₂ or dilute hydroxylamine hydrochloride) and avoid strong mineral acids like H2​SO4​ [6].

Part 3: Visualizations & Workflows

Mechanism of Crystallization-Induced Diastereomer Transformation (CIDT) for Oximes.

Workflow for resolving Liquid-Liquid Phase Separation (Oiling Out) via seeding.

Part 4: Quantitative Data Summary

Understanding the thermodynamic parameters of your system is critical for designing a self-validating protocol. Below is a summary of the physicochemical behaviors of α -keto oxime isomers based on computational and experimental crystallographic data[2][3][4].

Property	E -Isomer (Anti)	Z -Isomer (Syn)	Impact on Crystallization
Hydrogen Bonding	Intermolecular (Oxime to Carbonyl/Solvent)	Intramolecular (Oxime to Carbonyl)	E -isomer readily forms crystal lattices; Z -isomer resists crystallization.
Relative Solubility	Low	High	Enables selective precipitation of the E -isomer during CIDT.
Isomerization Barrier	~200 kJ/mol (Uncatalyzed)	~200 kJ/mol (Uncatalyzed)	Requires an acid catalyst or prolonged heating to achieve equilibrium in solution.
Preferred Solvents	Ethanol, EtOAc, DMSO	Chloroform, Dichloromethane	Polar solvents stabilize the E -isomer via intermolecular H-bonding.

Part 5: Standard Operating Protocols

Protocol A: CIDT-Assisted Crystallization for High E -Isomer Purity

Objective: Convert a mixed E/Z oil or amorphous solid into highly pure E -isomer crystals.

• Dissolution: Suspend 10.0 g of crude (4-Chlorophenyl)(oxo)acetaldehyde oxime in 50 mL of Ethyl Acetate (EtOAc).

• Catalyst Addition: Add 0.1 equivalents of Hydroxylamine Hydrochloride ( NH2​OH⋅HCl ) to the suspension. Scientific Rationale: The protonation of the oxime nitrogen creates a tetrahedral intermediate, drastically lowering the 200 kJ/mol rotational barrier of the C=N bond[5].

• Thermal Equilibration: Heat the mixture gently to 45 °C under continuous stirring for 2 hours. Do not exceed 50 °C to prevent Beckmann rearrangement[6].

• Anti-Solvent Addition: Slowly add 100 mL of Hexane (anti-solvent) dropwise over 60 minutes.

• Selective Crystallization: As the E -isomer reaches supersaturation, it will begin to crystallize. The depletion of E in the liquid phase forces the Z⇌E equilibrium to shift right.

• Isolation: Cool the slurry to 5 °C at a rate of 0.1 °C/min. Filter the resulting crystals via vacuum filtration and wash with cold Hexane.

Protocol B: Rescuing an "Oiled Out" Reaction (Anti-Solvent Seeding)

Objective: Bypass Liquid-Liquid Phase Separation when cooling a supersaturated solution.

• Redissolution: If the reaction has oiled out, reheat the mixture until a single, clear homogeneous phase is achieved (typically 5-10 °C above the cloud point).

• Isothermal Hold: Cool the reactor to exactly 1 °C above the previously observed cloud point. Hold isothermally for 30 minutes to ensure thermal equilibrium.

• Seeding: Introduce 1-2 wt% of finely milled, pure E -isomer crystals. Scientific Rationale: Seeding provides a low-energy surface for heterogeneous nucleation, allowing the system to bypass the high-energy barrier of homogeneous nucleation and avoiding the LLPS binodal curve.

• Aging: Age the seeded solution for 1 hour at the seeding temperature to allow the seed bed to mature and secondary nucleation to occur.

• Controlled Desaturation: Cool the system to 0 °C at a strict, linear rate of 0.05 °C/min. Rapid cooling will shock the system back into LLPS.

References

• Development of a Crystallization-Induced Diastereomer Transformation of Oxime Isomers for the Asymmetric Synthesis of (1S,6R)-3,9-Diazabicyclo[4.2.1]nonane. ACS Publications. Available at: [Link]

• Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. MDPI. Available at: [Link]

• Oximes in the Isoxazolone, Pyrazolone, and 1,2,3-Triazolone Series: Experimental and Computational Investigation of Energies and Structures of E/Z Isomers of a-Oxo-Oximes in the Gas Phase and in Solution. ConnectSci. Available at: [Link]

• (E)-benzil monoxime as seen by its crystallographic data. ResearchGate. Available at:[Link]

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• 1. (4-CHLOROPHENYL)(OXO)ACETALDEHYDE OXIME CAS#: 1089304-84-6 [chemicalbook.com]
• 2. Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. connectsci.au [connectsci.au]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

NMR spectra comparison for (4-Chlorophenyl)(oxo)acetaldehyde oxime isomers

Analytical Guide: NMR Spectra Comparison for (4-Chlorophenyl)(oxo)acetaldehyde Oxime Isomers

Executive Summary & Scientific Context

(4-Chlorophenyl)(oxo)acetaldehyde oxime—frequently referred to as 4-chlorophenylglyoxal aldoxime—is a highly versatile building block in medicinal chemistry, utilized extensively in the synthesis of biologically active heterocycles such as imidazoles and thiazoles (1)[1]. As a Senior Application Scientist, I frequently observe that researchers struggle with the geometric isomerism (E and Z) inherent to the oxime functionality. The spatial orientation of the hydroxyl group relative to the carbonyl moiety drastically alters the molecule's pharmacokinetics, target binding affinity, and subsequent reactivity (2)[2].

This guide provides an objective, data-driven comparison of the E and Z isomers of (4-Chlorophenyl)(oxo)acetaldehyde oxime using Nuclear Magnetic Resonance (NMR) spectroscopy, establishing a self-validating protocol for unambiguous structural assignment.

Mechanistic Causality: The Origin of Chemical Shifts

The differentiation of E and Z isomers by 1H NMR relies heavily on the magnetic anisotropy of the carbonyl group and intramolecular hydrogen bonding (3)[3].

• The E-Isomer (Anti): In the E-configuration, the oxime -OH and the carbonyl group are positioned on opposite sides of the C=N double bond. The azomethine proton (CH=N) is relatively shielded, typically resonating around 8.05 ppm in DMSO-d6.

• The Z-Isomer (Syn): In the Z-configuration, the oxime -OH is syn to the carbonyl oxygen, enabling strong intramolecular hydrogen bonding. More importantly, the azomethine proton is forced directly into the deshielding cone of the adjacent carbonyl group. This spatial proximity causes a pronounced downfield shift of the CH=N proton to approximately 8.65 ppm (2)[2].

Quantitative Data Comparison

The following tables summarize the diagnostic NMR chemical shifts required to distinguish the two isomers.

Table 1: 1H NMR Chemical Shift Comparison (400 MHz, DMSO-d6)

Proton Assignment	E-Isomer (δ ppm)	Z-Isomer (δ ppm)	Multiplicity & Coupling	Mechanistic Causality
Azomethine (CH=N)	~8.05	~8.65	Singlet	Deshielded in Z due to carbonyl anisotropic cone.
Oxime (N-OH)	~12.50	~12.85	Singlet (broad)	Downfield in Z due to intramolecular H-bonding.
Aromatic (H-2, H-6)	~7.95	~7.85	Doublet, J = 8.5 Hz	Ortho to the electron-withdrawing carbonyl group.
Aromatic (H-3, H-5)	~7.60	~7.55	Doublet, J = 8.5 Hz	Ortho to the chloro substituent.

Table 2: 13C NMR Chemical Shift Comparison (100 MHz, DMSO-d6)

Carbon Assignment	E-Isomer (δ ppm)	Z-Isomer (δ ppm)	Mechanistic Causality
Carbonyl (C=O)	~188.5	~191.0	Reduced conjugation in Z alters electron density.
Azomethine (C=N)	~148.5	~144.0	Steric compression in Z shields the carbon nucleus.
Aromatic (C-1)	~134.0	~133.5	Ipso carbon attached to the carbonyl.
Aromatic (C-4)	~139.0	~139.0	Ipso carbon attached to the chlorine atom.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignment, mere 1D NMR is insufficient due to the risk of solvent-induced isomerization. The following step-by-step methodology constitutes a self-validating system.

Step 1: Environmental Control & Sample Preparation

• Action: Dissolve 15 mg of the purified oxime isomer in 0.6 mL of strictly anhydrous DMSO-d6 (stored over 4Å activated molecular sieves).

• Causality: Trace water acts as a catalyst for oxime E/Z isomerization and accelerates proton exchange. This exchange broadens the crucial N-OH signal and destroys the spatial correlations needed for 2D NMR validation.

Step 2: Data Acquisition Parameters

• Action: Acquire a standard 1H NMR spectrum (16 scans, relaxation delay d1 = 2.0 s) followed by a 2D NOESY spectrum with a mixing time of 400 ms.

• Causality: A 400 ms mixing time is mathematically optimal for small molecules (MW ~183 g/mol ) in the extreme narrowing limit, allowing sufficient cross-relaxation to build detectable Nuclear Overhauser Effect (NOE) signals without introducing spin diffusion artifacts.

Step 3: Internal Validation (The Check)

• Action: Integrate the CH=N proton against the aromatic AA'BB' system. The ratio must be exactly 1:4.

• Validation: If the N-OH integration is < 1.0, water-mediated chemical exchange is occurring, invalidating the sample integrity. Next, analyze the NOESY spectrum. The E-isomer will exhibit a strong NOE cross-peak between the CH=N proton and the N-OH proton. The Z-isomer will lack this specific cross-peak due to the spatial distance exceeding 5 Å, confirming the geometric assignment.

Analytical Workflow Visualization

Workflow for the isolation and NMR validation of E/Z oxime isomers.

Field-Proven Insights

In drug development workflows, it is critical to recognize that oximes can undergo thermodynamic equilibration when exposed to acidic silica gel during column chromatography (4)[4]. If your NMR spectrum shows a mixture of peaks at 8.05 ppm and 8.65 ppm despite rigorous purification, the compound is isomerizing directly in the NMR tube. To freeze this equilibrium, acquire the spectra at lower temperatures (e.g., 10 °C) or switch to a non-polar, aprotic solvent like CDCl3, provided solubility permits.

References

• Title: Synthesis and Investigation Extraction Properties of 4-Methylacetophenone, 4-Chloroacetophenone and Isonitrosoacetephenone 4-Aminobenzoylhydrazones Source: DergiPark URL
• Title: Synthesis, Characterization and Thermal Studies of a New Imine-oxime Ligand and its Cu2+, Ni2+, Co3+ and Zn2+ Complexes Source: Asian Journal of Chemistry URL
• Source: ACS Publications (The Journal of Organic Chemistry)
• Source: ACS Publications (The Journal of Organic Chemistry)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. asianpubs.org [asianpubs.org]
• 4. dergipark.org.tr [dergipark.org.tr]

A Senior Application Scientist's Guide to HPLC Method Validation for the Purity of (4-Chlorophenyl)(oxo)acetaldehyde oxime

This guide provides an in-depth technical framework for the development and validation of a High-Performance Liquid Chromatography (HPLC) method to assess the purity of (4-Chlorophenyl)(oxo)acetaldehyde oxime. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist of validation parameters. It delves into the scientific rationale behind methodological choices, compares viable analytical alternatives, and offers a robust, self-validating protocol grounded in international regulatory standards.

Introduction: The Criticality of Purity for (4-Chlorophenyl)(oxo)acetaldehyde oxime

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a key chemical intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The purity of this precursor is paramount, as any impurities can carry through the manufacturing process, potentially impacting the safety, efficacy, and stability of the final drug product.[1] Regulatory bodies worldwide, including the FDA and EMA, mandate that analytical procedures for purity testing be thoroughly validated to ensure they are fit for their intended purpose.[2][3][4][5] This guide will focus on a stability-indicating reversed-phase HPLC (RP-HPLC) method, a powerful and widely adopted technique for separating and quantifying non-volatile and thermally labile compounds like oximes.[1][6][7]

Potential Impurities to Monitor: Based on typical synthesis routes, which involve the reaction of a ketone or aldehyde with hydroxylamine, potential impurities include:[8][9][10]

• Unreacted Starting Materials: e.g., (4-Chlorophenyl)acetaldehyde.[11]

• Isomeric Impurities: Formation of E and Z geometric isomers of the oxime is common and must be controlled.[9][12]

• Degradation Products: Resulting from hydrolysis, oxidation, or other stress conditions.[13]

• Synthesis By-products: Other related substances formed during the reaction.[14]

A robust HPLC method must be able to separate, detect, and quantify these potential impurities from the main analyte peak.

Method Development & Comparative Analysis

The foundation of a successful validation is a well-developed analytical method. The goal is to achieve optimal separation of the main compound from all potential impurities with good peak shape and a reasonable run time.

2.1. The Comparative Edge: Selecting the Right Stationary Phase

The choice of the HPLC column's stationary phase is the most critical factor in achieving the desired separation. While a standard C18 (octadecylsilane) column is the workhorse of RP-HPLC, the unique structure of (4-Chlorophenyl)(oxo)acetaldehyde oxime, with its polar oxime group and aromatic ring, warrants a comparison.

Stationary Phase	Separation Principle & Rationale	Anticipated Performance for Oxime Analysis
Standard C18	Primarily hydrophobic interactions. A good starting point for most small molecules.	Pros: High hydrophobicity provides strong retention. Widely available and well-characterized. Cons: Potential for poor retention of very polar impurities. May show peak tailing for basic compounds without proper mobile phase modifiers.
Phenyl-Hexyl	Mixed-mode separation involving hydrophobic interactions and π-π interactions with the phenyl rings.	Pros: Enhanced selectivity for aromatic compounds due to π-π bonding with the chlorophenyl ring of the analyte and related impurities. Can offer alternative elution orders compared to C18.
Polar-Embedded C18	A C18 chain with a polar group (e.g., amide, carbamate) embedded near the silica surface.	Pros: Reduced peak tailing for polar/basic compounds. Compatible with highly aqueous mobile phases, which is beneficial for retaining polar impurities. Offers a different selectivity profile.

Recommendation: A Phenyl-Hexyl column is often an excellent choice for aromatic compounds like the target analyte, as the π-π interactions can provide superior resolution between the main peak and aromatic impurities. However, initial screening should include a high-quality, end-capped C18 and a Polar-Embedded phase to empirically determine the optimal selectivity.

2.2. Mobile Phase Strategy

• Organic Modifier: Acetonitrile is generally preferred over methanol for aromatic compounds as it often provides better peak shape and lower UV cutoff.

• Aqueous Phase & pH Control: The oxime functional group has a pKa, making its retention sensitive to mobile phase pH.[15][16] Buffering the aqueous phase is crucial for reproducible results. A phosphate or acetate buffer in the pH range of 3-6 is a good starting point to ensure the analyte is in a single ionic form and to improve peak symmetry.

• Elution Mode: A gradient elution (e.g., starting with a higher percentage of aqueous buffer and ramping up the acetonitrile concentration) is highly recommended for purity analysis. This ensures that late-eluting, more hydrophobic impurities are effectively cleared from the column while providing good resolution for early-eluting polar impurities.

The Validation Protocol: A Self-Validating System

The following validation protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) and the recently updated Q2(R2) guidelines.[2][3][17][18][19] The objective is to demonstrate that the analytical procedure is suitable for its intended purpose.[2][18][20][21]

dot digraph "HPLC_Method_Validation_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124", penwidth=1.5, color="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368", penwidth=1.2];

subgraph "cluster_Dev" { label="Method Development"; style="filled"; color="#F1F3F4"; node [fillcolor="#FFFFFF"]; Dev [label="Develop Method\n(Column, Mobile Phase)"]; SST [label="Define System Suitability\n(Resolution, Tailing, etc.)"]; Dev -> SST [label="Establish Criteria"]; }

subgraph "cluster_Val" { label="Method Validation (ICH Q2)"; style="filled"; color="#F1F3F4"; node [fillcolor="#FFFFFF"]; Spec [label="Specificity\n(Forced Degradation)"]; Lin [label="Linearity & Range"]; Acc [label="Accuracy\n(Spike/Recovery)"]; Prec [label="Precision\n(Repeatability &\nIntermediate)"]; LoQ [label="LOD & LOQ"]; Rob [label="Robustness"];

}

SST -> Spec [lhead="cluster_Val", label="Proceed if SST Passes", style=dashed];

subgraph "cluster_Imp" { label="Implementation"; style="filled"; color="#F1F3F4"; node [fillcolor="#FFFFFF"]; Routine [label="Routine QC Testing"]; Transfer [label="Method Transfer"]; }

Rob -> Routine [lhead="cluster_Imp", label="Validated Method", style=dashed]; Routine -> Transfer;

} केंद्रीकृत कैप्शन: HPLC Method Development and Validation Workflow.

3.1. Specificity (Stability-Indicating Nature)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[22][23] For a purity method, this is the most crucial parameter.

• Causality & Rationale: We must prove that our method can separate the main analyte from anything that might interfere with its quantification. Forced degradation studies are the definitive way to generate these potential interferents.[13][24][25][26] By intentionally stressing the drug substance, we create a "worst-case" sample to challenge the method's separating power.[25][26]

• Experimental Protocol:

  • Prepare solutions of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

  • Expose the solutions to the following stress conditions (one condition per solution):

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: Heat solid sample at 80°C for 48 hours.

    • Photolytic: Expose solution to UV light (e.g., 254 nm) for 24 hours.

  • Analyze the unstressed sample, the stressed samples, and a placebo/blank by the proposed HPLC method.

  • Acceptance Criteria: The method is specific if the main analyte peak is free from any co-eluting peaks in the chromatograms of the stressed samples. Peak purity analysis (using a Photodiode Array - PDA detector) should be performed, and the purity angle must be less than the purity threshold for the analyte peak in all stressed samples. A degradation of 5-20% is generally considered optimal for validating the method.[13][25]

3.2. Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[22]

• Causality & Rationale: To accurately quantify impurities, we must be certain that a change in impurity concentration results in a predictable, proportional change in the detector signal (e.g., peak area).

• Experimental Protocol:

  • Prepare a stock solution of the analyte and dilute it to create at least five concentration levels.

  • For impurity quantification, the range should typically span from the Limit of Quantitation (LOQ) to 120% of the impurity specification limit. For the assay of the main component, the range is typically 80% to 120% of the test concentration.

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration.

  • Acceptance Criteria: A linear relationship is demonstrated if the correlation coefficient (r²) is ≥ 0.999. The y-intercept should be minimal.

3.3. Accuracy

Accuracy is the closeness of the test results to the true value.[23][27] It is typically determined through recovery studies.

• Causality & Rationale: This experiment confirms that the method provides a result that is correct, not just precise. By adding a known amount of analyte (spiking) into a sample matrix, we can measure how much of that known amount the method is able to "recover."

• Experimental Protocol:

  • Prepare a sample matrix (e.g., a placebo or a sample of the drug substance).

  • Spike the matrix with the analyte at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the target concentration), with three replicates at each level.

  • Analyze the spiked samples and calculate the percentage recovery.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% for each concentration level.

3.4. Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.[23][27]

• Causality & Rationale: Precision ensures the method is reliable and gives consistent results day-to-day. Repeatability checks the method's performance in the short term under the same conditions. Intermediate precision challenges it over a longer term with deliberate variations (different analysts, days, equipment).

• Experimental Protocol:

  • Repeatability (Intra-assay precision):

    • Analyze a minimum of six replicate preparations of a homogeneous sample at 100% of the test concentration.

    • Alternatively, analyze three replicates at three different concentrations (nine total determinations).

  • Intermediate Precision (Ruggedness):

    • Repeat the repeatability study on a different day, with a different analyst, and on a different HPLC system if possible.

  • Acceptance Criteria: The Relative Standard Deviation (RSD) for the results should be not more than 2.0%.

3.5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of an analyte that can be detected but not necessarily quantitated as an exact value.[18]

• LOQ: The lowest amount of an analyte that can be quantitatively determined with suitable precision and accuracy.[18]

• Causality & Rationale: For a purity method, the LOQ is critical. It defines the lower limit of what we can reliably measure. We must be confident that we can accurately quantify impurities even at very low levels.

• Experimental Protocol (Signal-to-Noise Approach):

  • Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

  • Acceptance Criteria:

    • LOD is typically established at a S/N ratio of 3:1.

    • LOQ is typically established at a S/N ratio of 10:1. The precision (RSD) at the LOQ should also be confirmed to be acceptable (e.g., ≤ 10%).

3.6. Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[23][27][28]

• Causality & Rationale: No method is performed perfectly every time. Robustness testing ensures that minor, real-world fluctuations in experimental conditions (like a slight change in mobile phase pH or column temperature) do not significantly impact the results. This is a key part of method development.[27]

• Experimental Protocol:

  • Vary critical HPLC parameters one at a time, such as:

    • Mobile Phase pH (e.g., ± 0.2 units).

    • Column Temperature (e.g., ± 5°C).

    • Flow Rate (e.g., ± 10%).

    • Percent organic in mobile phase (e.g., ± 2%).

  • Analyze a system suitability solution under each condition.

  • Acceptance Criteria: The system suitability parameters (e.g., resolution between critical peaks, peak tailing factor) should remain within the pre-defined acceptance criteria for all variations.

dot digraph "Validation_Parameter_Interrelation" { graph [splines=true, overlap=false, nodesep=0.5]; node [shape=ellipse, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124", penwidth=1.5, color="#34A853"]; edge [fontname="Arial", fontsize=9, color="#5F6368", penwidth=1.2];

Specificity [label="Specificity", color="#EA4335"]; Linearity [label="Linearity"]; Accuracy [label="Accuracy"]; Precision [label="Precision"]; Range [label="Range"]; LOQ [label="LOQ"];

Specificity -> Accuracy [label="Ensures correct\npeak is measured"]; Linearity -> Accuracy [label="Underpins recovery\ncalculations"]; Linearity -> Precision [label="Defines concentration\nrange for precision"]; Accuracy -> Precision [style=dashed, label="Accuracy requires\nprecision"]; Precision -> Accuracy [style=dashed, label="Precision requires\naccuracy"]; Linearity -> Range [label="Defines the\nvalidated range"]; Range -> LOQ [label="Lower end defined by LOQ"]; LOQ -> Linearity [label="Is the first point\non the curve"]; } केंद्रीकृत कैप्शन: Interrelation of Core HPLC Validation Parameters.

System Suitability Testing (SST)

While not a validation parameter itself, SST is a critical component of the validated method. It is performed before each analytical run to ensure the HPLC system is performing correctly.

• Protocol: A standard solution containing the main analyte and a known impurity is injected.

• Acceptance Criteria (Typical):

  • Resolution (Rs): > 2.0 between the main peak and the closest eluting impurity.

  • Tailing Factor (T): ≤ 1.5 for the main analyte peak.

  • Theoretical Plates (N): > 2000 for the main analyte peak.

  • RSD of replicate injections: ≤ 1.0% for peak area and retention time.

Conclusion and Recommendations

The validation of an HPLC method for the purity of (4-Chlorophenyl)(oxo)acetaldehyde oxime is a systematic process that provides documented evidence of the method's reliability and suitability.[6] This guide advocates for a science- and risk-based approach, emphasizing the understanding of why each validation step is performed.[3][29]

For routine quality control, a validated RP-HPLC method using a Phenyl-Hexyl or a modern, high-performance C18 column with gradient elution and PDA detection is the recommended approach. The comprehensive validation protocol detailed herein, when executed with pre-defined acceptance criteria, will generate a robust, reliable, and defensible analytical method that meets the stringent requirements of the global pharmaceutical industry.

References

• Q2(R2) Validation of Analytical Procedures March 2024. (2024). U.S. Food and Drug Administration. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. (2024). ProPharma. [Link]

• Q2(R2) Validation of Analytical Procedures. (2024). U.S. Food and Drug Administration. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (2023). European Medicines Agency. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). U.S. Food and Drug Administration. [Link]

• 3 Critical Parameters to Examine During HPLC Validation in Pharmaceutical School. (2022). AAPS. [Link]

• A Review on HPLC Method Development and Validation in Forced Degradation Studies. (2025). ijarsct. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). ICH. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration. [Link]

• EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. (2024). ECA Academy. [Link]

• Steps for HPLC Method Validation. (2024). Pharmaguideline. [Link]

• Quality guidelines: specifications, analytical procedures and analytical validation. (2023). European Medicines Agency. [Link]

• A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. (2018). PMC. [Link]

• FDA Releases Guidance on Analytical Procedures. (2024). BioPharm International. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (2007). BioProcess International. [Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. (2023). European Medicines Agency. [Link]

• Pyridinium aldoxime analysis by HPLC: The method for studies on pharmacokinetics and stability. (2011). ResearchGate. [Link]

• A practical guide to forced degradation and stability studies for drug substances. (2024). Onyx Scientific. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. (2009). Pharmaceutical Technology. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2020). Chromatography Online. [Link]

• How to do HPLC method validation. (2022). YouTube. [Link]

• ICH Q2 Analytical Method Validation. (2016). Slideshare. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). European Medicines Agency. [Link]

• Reversed-phase liquid chromatography for determination of .beta.-hydroxy oximes and related compounds from copper solvent extrac. (1982). American Chemical Society. [Link]

• Impurity Formation in the Beckmann Rearrangement of Cyclohexanone Oxime to Yield ε-Caprolactam. (2017). Industrial & Engineering Chemistry Research. [Link]

• Isolation and Analysis of Carbonyl Compounds as Oximes. (1971). CDC Stacks. [Link]

• The scheme and chromatogram of oxime derivatives obtained by (a)... (2024). ResearchGate. [Link]

• Analytical Method Validation Parameters: An Updated Review. (2020). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Validation/Verification of Analytical Procedures. (2014). European Directorate for the Quality of Medicines & HealthCare. [Link]

• A Robust and Scalable Process for the Synthesis of Substantially Pure Clarithromycin 9-(E)-Oxime with an Established Control of the (Z)-Isomer Impurity. (2023). ACS Omega. [Link]

• Method of manufacturing high purity oximes from aqueous hydroxylamine and ketones. (2001).

• Oxime. Wikipedia. [Link]

• Method of manufacturing high purity oximes from aqueous hydroxylamine and ketones. (2000).

• Acetaldehyde Oxime (AAO). AdvanSix. [Link]

• Compound Acetaldehyde oxime (FDB023210). FooDB. [Link]

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Comparing reactivity of (4-Chlorophenyl)(oxo)acetaldehyde oxime and related alpha-keto oximes

Comparative Reactivity Guide: (4-Chlorophenyl)(oxo)acetaldehyde Oxime vs. Related α -Keto Oximes

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist

Introduction & Chemical Context

α -Keto oximes (arylglyoxal oximes) are highly versatile bidentate electrophiles utilized extensively in the synthesis of complex N-heterocycles, including pyrazines, imidazoles, and quinoxalines. These heterocyclic scaffolds are privileged structures in drug discovery, frequently appearing in kinase inhibitors and antineoplastic agents.

(4-Chlorophenyl)(oxo)acetaldehyde oxime (often referred to as 4-chlorophenylglyoxal oxime, or 4-Cl-PGO) represents a highly reactive node within this chemical family. Compared to its unsubstituted counterpart (phenylglyoxal oxime) or electron-rich derivatives (like 4-methoxyphenylglyoxal oxime), the para-chloro substitution fundamentally alters the electronic landscape of the molecule, accelerating downstream condensation reactions .

Mechanistic Insights: The Inductive Advantage

As an application scientist, it is critical to understand why a specific derivative outperforms others in a given synthetic pathway. The reactivity of α -keto oximes in condensation reactions (such as with 1,2-diamines or aminomalononitrile) is primarily governed by the electrophilicity of the α -carbonyl carbon [[1]]([Link]).

• Electrophilic Activation via Inductive Effects (-I): The electronegative 4-chloro group on 4-Cl-PGO withdraws electron density from the aromatic ring. This inductive effect propagates to the adjacent carbonyl carbon, increasing its partial positive charge ( δ+ ). Consequently, the activation energy for the initial nucleophilic attack by an amine is lowered, leading to faster reaction kinetics compared to neutral or electron-donating analogs.

• In Situ Oxidation Dynamics: In modern green protocols, α -keto oximes are often subjected to metal-catalyzed aerobic oxidation (e.g., using Ceric Ammonium Nitrate, CAN) to generate highly reactive 1,2-dicarbonyl intermediates in situ . The electron-withdrawing nature of the chloro group stabilizes the transient radical intermediates formed during this single-electron transfer process, preventing unwanted side reactions.

Caption: Mechanistic pathway of CAN-catalyzed aerobic oxidation and condensation of 4-Cl-PGO.

Comparative Performance Data

To objectively evaluate the performance of 4-Cl-PGO, we compare it against related α -keto oximes in the standardized synthesis of 2-arylquinoxalines via CAN-catalyzed aerobic oxidation in aqueous media .

The data below illustrates how the electronic nature of the aryl substituent directly dictates reaction efficiency:

α -Keto Oxime Derivative	Substituent Electronic Effect	Reaction Time (min)	Isolated Yield (%)	Purity (Crude)
(4-Chlorophenyl)(oxo)acetaldehyde oxime	Electron-Withdrawing (-I)	15	92	>95%
Phenylglyoxal oxime	Neutral	25	88	>90%
(4-Methoxyphenyl)(oxo)acetaldehyde oxime	Electron-Donating (+M)	40	81	~85%

Data Interpretation: The 4-chloro derivative achieves complete conversion nearly three times faster than the 4-methoxy derivative. The enhanced electrophilicity prevents the degradation of the diamine starting material, resulting in a cleaner crude profile and a higher isolated yield.

Self-Validating Experimental Protocol

The following protocol details the synthesis of 2-(4-chlorophenyl)quinoxaline. This methodology is designed as a self-validating system : the physical chemistry of the reaction inherently drives purification, and visual cues provide real-time confirmation of success .

Reagents Required:

• (4-Chlorophenyl)(oxo)acetaldehyde oxime (1.0 mmol)

• 1,2-Phenylenediamine (1.0 mmol)

• Ceric Ammonium Nitrate (CAN) (10 mol%, 0.1 mmol)

• Distilled Water (10 mL)

Step-by-Step Methodology & Causality:

• Aqueous Suspension Setup: Add 1.0 mmol of 4-Cl-PGO and 1.0 mmol of 1,2-phenylenediamine to 10 mL of distilled water in a 50 mL round-bottom flask.

  • Causality: Water is chosen not just for environmental compliance, but as a thermodynamic sink. The starting materials have partial aqueous solubility, whereas the final heterocyclic product is highly hydrophobic.

• Catalyst Initiation: Add 10 mol% CAN to the stirring mixture at room temperature, leaving the flask open to the atmosphere.

  • Causality: CAN acts as a single-electron oxidant. Atmospheric oxygen ( O2​ ) serves as the terminal oxidant to regenerate the active cerium species, creating a catalytic cycle that converts the oxime to the dicarbonyl intermediate without requiring harsh, stoichiometric toxic oxidants.

• Phase-Separation Monitoring (Self-Validation): Stir vigorously for 15 minutes. As the reaction proceeds, the hydrophobic 2-(4-chlorophenyl)quinoxaline will spontaneously precipitate out of the aqueous phase as a solid mass.

  • Causality: This precipitation drives the equilibrium forward via Le Chatelier's principle and prevents over-reaction or polymerization of the product.

• TLC Verification: Sample the aqueous phase and check via TLC (Eluent: Hexane/EtOAc 3:1). The highly polar oxime spot ( Rf​≈0.2 ) should be completely consumed.

• Isolation: Filter the precipitated solid through a Büchner funnel, wash with cold distilled water ( 2×5 mL), and dry under a vacuum. The product requires no column chromatography, validating the efficiency of the aqueous phase-separation strategy.

Caption: Step-by-step experimental workflow for the synthesis of quinoxaline derivatives in aqueous media.

References

• Green and efficient synthesis of quinoxaline derivatives via ceric ammonium nitrate promoted and in situ aerobic oxidation of alpha-hydroxy ketones and alpha-keto oximes in aqueous media. Shaabani, A., & Maleki, A. Chemical and Pharmaceutical Bulletin, 2008.[Link]

• Arylglyoxal oximes as putative C-nucleophiles in eliminative nucleophilic substitution process. Tsyganov, D. V., et al. Mendeleev Communications, 2019.[Link]

• A Scaleable Synthesis of Fiduxosin. (Detailing the condensation of aminomalononitrile with phenylglyoxal oxime). Organic Process Research & Development, ACS Publications, 2004.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

FTIR analysis validation for (4-Chlorophenyl)(oxo)acetaldehyde oxime functional groups

Analytical Validation Guide: FTIR Modalities for (4-Chlorophenyl)(oxo)acetaldehyde oxime Characterization

The Analytical Challenge

Accurate structural validation of highly functionalized small molecules is a critical checkpoint in pharmaceutical development. For (4-Chlorophenyl)(oxo)acetaldehyde oxime —an alpha-keto oxime with a para-halogenated aromatic system—Fourier Transform Infrared (FTIR) spectroscopy provides the most conclusive single-test evidence of molecular identity [2]. However, the reliability of this validation depends entirely on the sample presentation modality. This guide objectively compares the modern Attenuated Total Reflectance (ATR-FTIR) technique against the traditional Potassium Bromide (KBr) pellet method, providing a self-validating framework compliant with USP <854> guidelines [1].

Mechanistic Spectral Fingerprinting

To validate this specific molecule, we must first establish the causality behind its vibrational modes. The unique architecture of (4-Chlorophenyl)(oxo)acetaldehyde oxime creates a highly conjugated π -electron system that directly influences its infrared signature [4]:

• Oxime Group (-C=N-OH): The defining O-H stretch appears as a broad band between 3200–3400 cm⁻¹ . This broadening is caused by intermolecular hydrogen bonding. The C=N double bond stretch typically manifests as a medium-intensity peak around 1640–1660 cm⁻¹ [3].

• Alpha-Keto Carbonyl (C=O): While an isolated aliphatic ketone absorbs near 1715 cm⁻¹, the carbonyl in this molecule is flanked by both the electron-withdrawing chlorophenyl ring and the oxime group. This extended conjugation lowers the force constant of the C=O bond, shifting its absorption down to an intense peak at ~1670–1690 cm⁻¹ [4].

• Halogenated Aromatic Ring (4-Chlorophenyl): The aromatic C=C stretches appear near 1590 cm⁻¹ and 1490 cm⁻¹ . The para-disubstitution is confirmed by a strong out-of-plane C-H bending vibration at ~800–850 cm⁻¹ . The heavy C-Cl bond exhibits a strong stretching frequency in the fingerprint region, typically around 1090 cm⁻¹ and 750 cm⁻¹ [4].

Modality Comparison: ATR-FTIR vs. KBr Pellet

The choice of sample preparation fundamentally alters the integrity of the spectral data.

The KBr Pellet Vulnerability: The traditional transmission method requires grinding the sample with KBr. Because KBr is inherently hygroscopic, it rapidly absorbs ambient moisture. If water infiltrates the pellet, the broad O-H stretch of water (~3400 cm⁻¹) will completely mask the diagnostic oxime O-H stretch, leading to false failures during identity testing [3]. Furthermore, if the sample particles are not ground below 2 µm, the pellet will suffer from Mie scattering, causing a severe baseline tilt.

The ATR-FTIR Advantage: ATR-FTIR utilizes a high-refractive-index crystal (typically Diamond) to generate an evanescent wave that penetrates only 1–5 µm into the sample [1]. Because it requires no hygroscopic matrix, ATR completely eliminates moisture-induced spectral artifacts. The fixed penetration depth ensures a highly reproducible effective pathlength, making it the superior choice for robust validation [5].

Quantitative Performance Comparison

Parameter	ATR-FTIR (Diamond Crystal)	KBr Pellet (Transmission)
Sample Preparation Time	< 1 minute	10 - 15 minutes
Moisture Interference Risk	None (Matrix-free)	High (Hygroscopic KBr matrix)
Pathlength Consistency	High (Controlled by evanescent wave)	Variable (Depends on pellet thickness)
Sample Recovery	100% (Non-destructive)	0% (Mixed into KBr matrix)
Oxime O-H Resolution	Excellent (Sharp, distinct band)	Poor if KBr absorbs ambient water
USP <854> Suitability	Highly Recommended	Acceptable (Requires strict environmental controls)

Self-Validating Experimental Protocols

To ensure trustworthiness and compliance with ICH Q2(R2) and USP <854>, every spectroscopic workflow must be a self-validating system.

Protocol A: ATR-FTIR Workflow (Preferred Standard)

• System Suitability Test (SST): Power on the spectrometer and allow the source to stabilize. Run a NIST-traceable polystyrene calibration film to verify wavenumber accuracy (confirming the 1601 cm⁻¹ and 1028 cm⁻¹ peaks) [2].

• Background Acquisition: Clean the diamond ATR crystal with isopropyl alcohol and a lint-free wipe. Acquire a background spectrum (air) to capture ambient CO₂ and water vapor. Causality: This ensures atmospheric interferences are mathematically subtracted from the final sample spectrum [5].

• Sample Application: Deposit ~5 mg of (4-Chlorophenyl)(oxo)acetaldehyde oxime directly onto the center of the crystal.

• Pressure Application: Lower the ATR anvil and apply consistent pressure. Causality: Intimate contact between the solid crystal and the sample is required for the evanescent wave to penetrate the sample uniformly, standardizing the absorbance intensity [1].

• Data Validation: Collect 32 scans at 4 cm⁻¹ resolution. Validate the spectrum by confirming a flat baseline at 4000 cm⁻¹ and the distinct separation of the oxime O-H stretch (~3300 cm⁻¹).

Protocol B: KBr Pellet Workflow (Legacy/Bulk Analysis)

• Matrix Dehydration: Dry spectroscopic-grade KBr in an oven at 105°C for a minimum of 2 hours. Causality: This is the critical step to prevent water from masking the oxime O-H band [5].

• Milling: Weigh ~1.5 mg of the oxime and ~150 mg of dried KBr. Grind thoroughly in an agate mortar for 3 minutes. Causality: Particle sizes must be reduced below the wavelength of infrared light (< 2 µm) to prevent baseline scattering [3].

• Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum for 2 minutes to form a transparent, glass-like pellet.

• Acquisition & Validation: Place the pellet in the transmission holder and scan. If the baseline slopes upward toward the high-frequency end, discard the pellet (indicative of poor grinding) and repeat the process.

Validation Workflow Visualization

Decision matrix and functional group validation workflow for FTIR analysis of the target oxime.

References

• Getting reliable FTIR data in pharmaceutical analysis: the role of sampling Source: Specac Ltd URL
• Quality Assessment and ATR-FTIR method development of finished product herbal anti-pigmentation topical formulation Source: International Journal of Pharmaceutical Sciences URL
• A Comparison of Various FTIR and FT Raman Methods: Applications in the Reaction Optimization Stage of Combinatorial Chemistry Source: ACS Publications URL
• Analysis of Infrared spectroscopy (IR)
• Small Molecule Identity and Purity Testing Source: Pacific BioLabs URL